Chamigrenal

• CAS: 19912-84-6

Core Science & Biosynthesis

The Discovery and History of Chamigrenal: A Technical Guide

Abstract

Chamigrenal, a naturally occurring sesquiterpenoid, has garnered attention within the scientific community for its notable biological activities. This technical guide provides a comprehensive overview of the discovery, history, and pharmacological investigation of Chamigrenal, with a particular focus on β-chamigrenal. It details the initial isolation from Schisandra chinensis, elucidates its anti-inflammatory properties, and presents the underlying molecular mechanisms. This document is intended for researchers, scientists, and professionals in drug development, offering a consolidation of key data, experimental methodologies, and pathway visualizations to facilitate further research and development efforts.

Discovery and History

The chamigrene class of sesquiterpenes, characterized by a spiro[5.5]undecane carbon framework, was first identified in the 1960s. The initial isolation of a related compound, β-chamigrene, was reported in 1967 by Ito et al.[1]. The aldehyde derivative, β-chamigrenal, was later isolated from the fruits of Schisandra chinensis, a plant with a long history in traditional medicine[2]. A significant publication by Choi et al. in 2014 detailed the isolation and characterization of β-chamigrenal and was the first to extensively investigate its anti-inflammatory potential[2]. This study established β-chamigrenal as a bioactive constituent of Schisandra chinensis and laid the groundwork for subsequent research into its pharmacological effects.

Chemical and Physical Properties

The chemical and physical properties of β-chamigrenal are summarized in the table below. These properties are essential for its identification, characterization, and synthesis.

Property	Value	Reference
Molecular Formula	C₁₅H₂₂O	[3]
Molecular Weight	218.33 g/mol	[3]
CAS Number	19912-84-6	[3]
IUPAC Name	5,5-dimethyl-1-methylidenespiro[5.5]undec-9-ene-9-carbaldehyde	[3]
Appearance	Not specified in literature
Melting Point	Not specified in literature
Boiling Point	Not specified in literature
Optical Rotation	Not specified in literature
¹H NMR Data	Not fully reported in literature
¹³C NMR Data	Not fully reported in literature

Note: While the CAS number and molecular formula for chamigrenal are available, comprehensive physical and spectroscopic data in the public domain are limited. The related compound, (-)-β-chamigrene, has a reported molecular formula of C₁₅H₂₄ and a molecular weight of 204.35 g/mol , with CAS number 18431-82-8[][5].

Biological Activity and Mechanism of Action

β-chamigrenal has demonstrated significant anti-inflammatory properties. The primary mechanism of action involves the suppression of key inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophages.

Inhibition of Nitric Oxide (NO) and Prostaglandin E₂ (PGE₂) Production

In a key study using RAW 264.7 macrophage cells, β-chamigrenal was shown to inhibit the production of nitric oxide (NO) and prostaglandin E₂ (PGE₂), two critical mediators of the inflammatory response[2].

Compound	Concentration (µM)	NO Inhibition (%)	PGE₂ Inhibition (%)	Reference
β-chamigrenal	50	47.21 ± 4.54	51.61 ± 3.95	[2]

Molecular Mechanism

The anti-inflammatory effects of β-chamigrenal are mediated through the modulation of specific signaling pathways:

• Nitric Oxide Synthesis: β-chamigrenal suppresses the activity of inducible nitric oxide synthase (iNOS), the enzyme responsible for the production of NO in response to inflammatory stimuli. However, it does not affect the expression of the iNOS protein itself[2].

• Prostaglandin E₂ Synthesis: The compound prevents the upregulation of microsomal prostaglandin E synthase-1 (mPGES-1) expression, a key enzyme in the PGE₂ synthesis pathway. This effect is mediated by the inhibition of the early growth response factor-1 (Egr-1), a transcription factor for mPGES-1. Notably, β-chamigrenal does not affect the expression or activity of cyclooxygenase-2 (COX-2)[2].

Signaling Pathway

The following diagram illustrates the signaling pathway affected by β-chamigrenal in LPS-stimulated macrophages.

Caption: Signaling pathway of β-chamigrenal's anti-inflammatory action.

Biosynthesis

Chamigrenal belongs to the sesquiterpene family, which are biosynthesized from farnesyl pyrophosphate (FPP). The formation of the characteristic spirocyclic chamigrene skeleton proceeds through a series of enzymatic cyclizations.

Caption: Proposed biosynthetic pathway of Chamigrenal.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the investigation of β-chamigrenal's anti-inflammatory activity.

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cell line.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere of 5% CO₂.

• Treatment: For experiments, cells are typically seeded in appropriate plates and allowed to adhere overnight. Cells are then pre-treated with various concentrations of β-chamigrenal for a specified time (e.g., 1 hour) before stimulation with lipopolysaccharide (LPS; e.g., 1 µg/mL) for a further incubation period (e.g., 24 hours).

Nitric Oxide (NO) Assay (Griess Assay)

This assay measures the accumulation of nitrite (NO₂⁻), a stable metabolite of NO, in the cell culture supernatant.

• Reagents:

  • Griess Reagent A: 1% (w/v) sulfanilamide in 5% (v/v) phosphoric acid.

  • Griess Reagent B: 0.1% (w/v) N-(1-naphthyl)ethylenediamine dihydrochloride in water.

  • Sodium Nitrite (NaNO₂) standard solution.

• Protocol:

  • Prepare a standard curve of NaNO₂ in culture medium.

  • Collect 100 µL of cell culture supernatant from each well of a 96-well plate.

  • Add 50 µL of Griess Reagent A to each supernatant sample and standard.

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B.

  • Incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration in the samples by comparing the absorbance to the standard curve.

Western Blot Analysis for Protein Expression

This technique is used to detect and quantify the expression levels of specific proteins, such as iNOS and mPGES-1.

• Protocol:

  • Cell Lysis: After treatment, wash cells with ice-cold phosphate-buffered saline (PBS) and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of the cell lysates using a BCA or Bradford protein assay.

  • SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on a sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) gel.

  • Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

  • Blocking: Block the membrane with 5% (w/v) non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for iNOS, mPGES-1, or a loading control (e.g., β-actin, GAPDH) overnight at 4°C.

  • Washing: Wash the membrane three times with TBST.

  • Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Washing: Wash the membrane three times with TBST.

  • Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection system and visualize with an imaging system.

  • Quantification: Quantify the band intensities using densitometry software and normalize to the loading control.

Real-Time Polymerase Chain Reaction (RT-PCR) for Gene Expression

RT-PCR is employed to measure the mRNA expression levels of genes of interest, such as Egr-1.

• Protocol:

  • RNA Extraction: After treatment, lyse the cells and extract total RNA using a commercial RNA isolation kit according to the manufacturer's instructions.

  • RNA Quantification and Quality Control: Measure the concentration and purity of the extracted RNA using a spectrophotometer.

  • cDNA Synthesis: Reverse transcribe an equal amount of RNA (e.g., 1 µg) into complementary DNA (cDNA) using a reverse transcriptase enzyme and oligo(dT) or random primers.

  • Real-Time PCR: Perform real-time PCR using the synthesized cDNA, gene-specific primers for Egr-1 and a housekeeping gene (e.g., GAPDH, β-actin), and a fluorescent dye (e.g., SYBR Green).

  • Data Analysis: Analyze the amplification data and calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the target gene to the housekeeping gene.

Conclusion

Chamigrenal, particularly β-chamigrenal isolated from Schisandra chinensis, presents a promising natural product with well-defined anti-inflammatory properties. Its mechanism of action, involving the targeted suppression of the iNOS and mPGES-1 pathways, suggests its potential as a lead compound for the development of novel anti-inflammatory agents. The detailed experimental protocols and pathway diagrams provided in this guide offer a solid foundation for researchers to build upon in their future investigations of Chamigrenal and its derivatives. Further studies are warranted to explore its in vivo efficacy, safety profile, and potential therapeutic applications.

References

• 1. Synthesis of Racemic β-Chamigrene, a Spiro[5.5]undecane Sesquiterpene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (-)-BETA-CHAMIGRENE | 18431-82-8 [chemicalbook.com]
• 3. Chamigrenal | C15H22O | CID 177096 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Cas 18431-82-8,(-)-BETA-CHAMIGRENE | lookchem [lookchem.com]

The Biological Genesis and Natural Provenance of Chamigrenal: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chamigrenal, a notable sesquiterpenoid compound, has garnered interest within the scientific community for its potential biological activities. This technical guide provides a comprehensive overview of the current understanding of Chamigrenal's biological origin and its natural sources. It delves into the biosynthetic pathways giving rise to its unique chamigrene core, summarizes the quantitative data available, and outlines established experimental protocols for its isolation and characterization. The information presented herein is intended to serve as a valuable resource for researchers engaged in natural product chemistry, pharmacology, and drug discovery.

Biological Origin and Natural Sources

Chamigrenal is a member of the chamigrene class of sesquiterpenoids, characterized by a spiro[5.5]undecane skeleton. Its natural occurrence has been identified in both terrestrial and marine organisms.

The primary terrestrial source of Chamigrenal is the fruit of Schisandra sphenanthera , a plant species used in traditional Chinese medicine. While the essential oil of the closely related Schisandra chinensis is known to contain β-chamigrene as a main component, specific quantitative data for Chamigrenal in S. sphenanthera remains a subject of ongoing research.

In the marine environment, chamigrene sesquiterpenoids, including derivatives structurally related to Chamigrenal, are prominently found in red algae of the genus Laurencia . These marine algae are recognized for their diverse and complex secondary metabolite profiles. Additionally, some chamigrene derivatives have been isolated from basidiomycete fungi, such as Antrodiella albocinnamomea , suggesting a broader distribution of this chemical scaffold in nature.

Table 1: Natural Sources of Chamigrenal and Related Chamigrene Sesquiterpenoids

Organism Classification	Genus/Species	Compound Type	Reference(s)
Plant	Schisandra sphenanthera	Chamigrenal	[1]
Plant	Schisandra chinensis	β-chamigrene
Marine Red Algae	Laurencia spp.	Chamigrene derivatives	[2][3][4]
Fungi	Antrodiella albocinnamomea	Chamigrene sesquiterpene	[5][6]

Biosynthesis of Chamigrenal

The biosynthesis of Chamigrenal follows the general pathway for sesquiterpenoids, originating from the universal C5 precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP). These precursors are synthesized through the mevalonate (MVA) and methylerythritol phosphate (MEP) pathways.

Three molecules of IPP and one molecule of DMAPP are condensed to form the C15 precursor, farnesyl pyrophosphate (FPP) . The cyclization of FPP, catalyzed by specific terpene synthases, is the crucial step that determines the characteristic carbon skeleton of the resulting sesquiterpene.

For chamigrenes, the proposed biosynthetic cascade involves the protonation of the terminal double bond of FPP, followed by a series of cyclizations and rearrangements to form the distinctive spiro[5.5]undecane core. While the precise enzymatic machinery responsible for the synthesis of the chamigrene skeleton and the subsequent oxidation to yield the aldehyde functional group in Chamigrenal has not been fully elucidated, the general pathway is depicted below.

Figure 1. Proposed biosynthetic pathway of Chamigrenal.

Experimental Protocols

Generalized Protocol for the Isolation of Chamigrenal from Schisandra sphenanthera

The following is a generalized protocol for the extraction and isolation of sesquiterpenoids from plant material, which can be adapted for Chamigrenal from S. sphenanthera.

1. Extraction:

• Air-dried and powdered fruits of S. sphenanthera are extracted with a non-polar solvent such as hexane or petroleum ether at room temperature for 24-48 hours.

• The extraction is repeated three times to ensure exhaustive extraction of the non-polar constituents.

• The solvent from the combined extracts is removed under reduced pressure using a rotary evaporator to yield a crude extract.

2. Fractionation:

• The crude extract is subjected to column chromatography on silica gel.

• A gradient elution system is employed, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate).

• Fractions are collected and monitored by thin-layer chromatography (TLC) using an appropriate solvent system (e.g., hexane:ethyl acetate, 9:1) and visualized under UV light and/or by staining with a suitable reagent (e.g., anisaldehyde-sulfuric acid).

3. Purification:

• Fractions containing compounds with similar TLC profiles to a Chamigrenal standard (if available) are combined and further purified.

• Purification can be achieved by repeated column chromatography, preparative TLC, or high-performance liquid chromatography (HPLC) using a normal or reverse-phase column.

4. Characterization:

• The structure of the isolated pure compound is elucidated using spectroscopic techniques, including:

  • Nuclear Magnetic Resonance (NMR): ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC experiments to determine the proton and carbon framework and their connectivity.

  • Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

  • Infrared (IR) Spectroscopy: To identify functional groups (e.g., the aldehyde group in Chamigrenal).

  • Optical Rotation: To determine the stereochemistry of the molecule.

Figure 2. Experimental workflow for the isolation of Chamigrenal.

Quantitative Data

Specific quantitative data for the concentration of Chamigrenal in its natural sources is limited in the currently available literature. The yield of chamigrene sesquiterpenoids can vary significantly based on the geographical location, season of collection, and the specific chemotype of the organism. Further research is required to establish a reliable quantitative profile of Chamigrenal in Schisandra sphenanthera and Laurencia species.

Conclusion

Chamigrenal is a fascinating sesquiterpenoid with established natural sources in both terrestrial plants and marine algae. Its biosynthesis is believed to follow the well-established pathways for sesquiterpene formation, although the specific enzymatic steps remain to be fully characterized. The provided generalized isolation protocol offers a starting point for researchers aiming to obtain pure Chamigrenal for further biological and pharmacological investigations. Future studies focusing on the quantification of Chamigrenal in its natural hosts and the elucidation of its complete biosynthetic pathway will be crucial for unlocking its full potential in drug discovery and development.

References

• 1. Schisandra Sphenanthera Fruit Extract (Explained + Products) [incidecoder.com]
• 2. A Unified Approach for the Enantioselective Synthesis of the Brominated Chamigrene Sesquiterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Biosynthesis of Sesquiterpenes in Basidiomycetes: A Review [mdpi.com]
• 6. Synthesis of racemic β-chamigrene, a spiro[5.5]undecane sesquiterpene [corrected] - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of Chamigrenal

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chamigrenal, a naturally occurring sesquiterpenoid, has garnered interest within the scientific community for its potential therapeutic applications, particularly its anti-inflammatory properties. Isolated from the fruits of Schisandra sphenanthera, a plant with a history in traditional medicine, this bicyclic compound presents a unique structural motif. This technical guide provides a comprehensive overview of the known physical and chemical properties of Chamigrenal, details experimental protocols for its study, and elucidates its mechanism of action through signaling pathway diagrams. All quantitative data are summarized for clarity, and methodologies for key experiments are described to facilitate further research and development.

Physical and Chemical Properties

Chamigrenal is a lipophilic molecule soluble in various organic solvents. While specific experimental values for its melting and boiling points are not widely reported in publicly available literature, its fundamental physicochemical properties have been determined.

Table 1: Physical and Chemical Properties of Chamigrenal

Property	Value	Source(s)
Molecular Formula	C₁₅H₂₂O	[1][2][3]
Molecular Weight	218.33 g/mol	[1][2][3]
CAS Number	19912-84-6	[1][2][3]
IUPAC Name	5,5-dimethyl-1-methylidenespiro[5.5]undec-9-ene-9-carbaldehyde	[3]
Appearance	Not specified in literature (likely an oil or amorphous solid)
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[4]
Storage Conditions	Powder: 2 years at -20°C; In DMSO: 2 weeks at 4°C or 6 months at -80°C	[1]

Spectral Data

Table 2: Predicted Spectral Features of Chamigrenal

Technique	Predicted Features
¹H NMR	Signals corresponding to olefinic protons, an aldehydic proton, methylene and methine protons in the aliphatic rings, and methyl groups.
¹³C NMR	Resonances for an aldehyde carbonyl carbon, sp² carbons of the double bonds, a spiro carbon, and sp³ carbons of the bicyclic framework and methyl groups.
IR Spectroscopy	Characteristic absorption bands for C=O stretching of the aldehyde, C=C stretching of the alkenes, and C-H stretching and bending vibrations.
Mass Spectrometry	A molecular ion peak (M⁺) corresponding to its molecular weight, along with characteristic fragmentation patterns resulting from the loss of small neutral molecules or radicals.

Experimental Protocols

The study of Chamigrenal involves its isolation from natural sources and subsequent evaluation of its biological activities. The following sections detail generalized experimental protocols relevant to this compound.

Isolation and Purification of Chamigrenal from Schisandra sphenanthera

The isolation of Chamigrenal, a sesquiterpenoid, from the fruits of Schisandra sphenanthera typically involves solvent extraction followed by chromatographic separation.

Protocol:

• Extraction: The dried and powdered fruits of Schisandra sphenanthera are subjected to extraction with a nonpolar solvent such as ethanol or hexane to obtain a crude extract.

• Fractionation: The crude extract is then partitioned between immiscible solvents of increasing polarity (e.g., hexane, ethyl acetate, and butanol) to separate compounds based on their polarity.

• Chromatographic Separation: The fraction containing Chamigrenal is further purified using a combination of chromatographic techniques. This may include:

  • Silica Gel Column Chromatography: The extract is loaded onto a silica gel column and eluted with a gradient of nonpolar to polar solvents (e.g., a hexane-ethyl acetate gradient). Fractions are collected and monitored by thin-layer chromatography (TLC).

  • High-Performance Liquid Chromatography (HPLC): Fractions enriched with Chamigrenal are subjected to preparative HPLC for final purification to yield the pure compound.

Figure 1. Experimental workflow for the isolation of Chamigrenal.

Anti-inflammatory Activity Assay: Inhibition of Nitric Oxide and Prostaglandin E₂ Production

The anti-inflammatory effects of Chamigrenal can be assessed by measuring its ability to inhibit the production of key inflammatory mediators, nitric oxide (NO) and prostaglandin E₂ (PGE₂), in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).

Protocol:

• Cell Culture: RAW 264.7 macrophages are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Treatment: Cells are pre-treated with various concentrations of Chamigrenal for a specified period (e.g., 1 hour) before being stimulated with LPS (e.g., 1 µg/mL) to induce an inflammatory response.

• Incubation: The cells are incubated for a further period (e.g., 24 hours) to allow for the production of inflammatory mediators.

• Nitric Oxide (NO) Measurement (Griess Assay):

  • The cell culture supernatant is collected.

  • An equal volume of Griess reagent is added to the supernatant.

  • The absorbance at 540 nm is measured using a microplate reader. The concentration of nitrite (a stable product of NO) is determined by comparison with a standard curve of sodium nitrite.

• Prostaglandin E₂ (PGE₂) Measurement (ELISA):

  • The concentration of PGE₂ in the cell culture supernatant is quantified using a commercial Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.

Signaling Pathway of Anti-inflammatory Action

Chamigrenal exerts its anti-inflammatory effects by intervening in the lipopolysaccharide (LPS)-induced inflammatory signaling cascade in macrophages. LPS, a component of the outer membrane of Gram-negative bacteria, is a potent activator of the innate immune system.

Upon recognition by Toll-like receptor 4 (TLR4) on the macrophage surface, LPS triggers a downstream signaling cascade that leads to the activation of the transcription factor Nuclear Factor-kappa B (NF-κB). Activated NF-κB translocates to the nucleus and induces the expression of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). These enzymes are responsible for the production of high levels of nitric oxide (NO) and prostaglandins (e.g., PGE₂), respectively, which are key mediators of inflammation.

Chamigrenal has been shown to inhibit the production of NO and PGE₂. This suggests that Chamigrenal may act by inhibiting the expression or activity of iNOS and COX-2, potentially through the modulation of the upstream NF-κB signaling pathway.

References

• 1. Chamomile, an anti-inflammatory agent inhibits inducible nitric oxide synthase expression by blocking RelA/p65 activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of inducible nitric oxide synthase and cyclooxygenase-2 in lipopolysaccharide-stimulated RAW264.7 cells by carboxybutyrylated glucosamine takes place via down-regulation of mitogen-activated protein kinase-mediated nuclear factor-κB signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular mechanisms underlying chemopreventive activities of anti-inflammatory phytochemicals: down-regulation of COX-2 and iNOS through suppression of NF-kappa B activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel triterpenoids suppress inducible nitric oxide synthase (iNOS) and inducible cyclooxygenase (COX-2) in mouse macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Chamigrenal Derivatives: Natural Occurrence, Biosynthesis, and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of chamigrenal derivatives, a fascinating class of sesquiterpenoid natural products. This document details their natural sources, biosynthetic origins, and diverse biological activities, presenting key data in a structured format to facilitate research and development in drug discovery.

Natural Occurrence of Chamigrenal Derivatives

Chamigrenal derivatives are primarily found in marine organisms, particularly in red algae of the genus Laurencia. These seaweeds are prolific producers of a wide array of halogenated and non-halogenated sesquiterpenes, with the chamigrene skeleton being a characteristic feature. Marine sponges have also been identified as a source of these unique compounds.

The structural diversity of chamigrenal derivatives is remarkable, with variations in oxygenation patterns, halogenation (bromine and chlorine), and skeletal rearrangements. This chemical diversity contributes to their wide range of biological activities.

Table 1: Selected Chamigrenal Derivatives and Their Natural Sources

Compound Name	Natural Source	Reference
Elatol	Laurencia elata	[1]
Laurencenone C	Laurencia sp.	[2]
α-Chamigrene	Laurencia sp.	[2]
10-bromo-β-chamigrene	Laurencia sp.	[3]
Dactylone	Aplysia dactylomela (sea hare)	[4]
Iso-obtusol	Laurencia majuscula	[5]
Glanduliferol	Laurencia glandulifera	[6]
Spirolaurenone	Laurencia glandulifera	[6]

Biosynthesis of Chamigrenal Derivatives

The biosynthesis of chamigrenal derivatives follows the general pathway of sesquiterpene synthesis, originating from farnesyl pyrophosphate (FPP). The key step is the enzyme-catalyzed cyclization of FPP to form the characteristic spiro[5.5]undecane carbon skeleton. While the specific enzymes involved in chamigrene biosynthesis are still under investigation, a proposed pathway involves the formation of a bisabolyl cation intermediate, which then undergoes further cyclization and rearrangements to yield the chamigrene core. Subsequent enzymatic modifications, such as halogenation and oxidation, lead to the vast array of chamigrenal derivatives found in nature.

A proposed biosynthetic pathway for chamigrenal derivatives from farnesyl pyrophosphate.

Biological Activities of Chamigrenal Derivatives

Chamigrenal derivatives have been shown to possess a range of biological activities, making them promising candidates for drug discovery and development. Their cytotoxic, antimicrobial, and anti-inflammatory properties have been the focus of numerous studies.

Cytotoxic Activity

Several chamigrenal derivatives have demonstrated significant cytotoxicity against various cancer cell lines. This activity is often attributed to the presence of halogen atoms and other reactive functional groups in their structures.

Table 2: Cytotoxic Activity of Selected Chamigrenal and Other Natural Product Derivatives

Compound	Cell Line	IC50 (µM)	Reference
Elatol	HeLa (cervical cancer)	0.31	[7]
Compositacin D	A-549 (lung adenocarcinoma)	49-85	[7]
Compositacin G	A-549 (lung adenocarcinoma)	49-85	[7]
Chromomycin SA2	A549 (non-small cell lung cancer)	1.5	[8]
Chromomycin SA2	HCC44 (non-small cell lung cancer)	0.78	[8]
Lagunamide C	A549 (lung cancer)	0.0024	[8]
Lagunamide C	PC3 (prostate cancer)	0.0026	[8]
(+)-Spongistatin	Various cancer cell lines	0.000037 - 0.0005	[8]
1403P-3	MCF-7 (breast cancer)	9.5	[8]
1403P-3	MDA-MB-435 (breast cancer)	7.6	[8]
Benzofuran derivative 8	HepG2 (liver cancer)	3.8	[9]
Benzofuran derivative 8	A549 (lung cancer)	3.5	[9]

Antimicrobial Activity

The antimicrobial properties of chamigrenal derivatives, particularly halogenated ones, have been well-documented. They exhibit activity against a range of bacteria and fungi, including drug-resistant strains.

Table 3: Antimicrobial Activity of Selected Chamigrenal and Other Natural Product Derivatives

Compound	Microorganism	MIC (µg/mL)	Reference
Compositacin G	Microsporum gypseum	4	[7]
Compound 11 (from L. tristicha)	Serratia marcescens	Good activity at 100 µ g/disk	[1]
Amide derivative F8	Candida albicans	16	[10]
Amide derivative F24	Candida albicans	16	[10]
Amide derivative F42	Candida albicans	16	[10]
Pyrimidine derivative 97d	Staphylococcus aureus	1.56	[11]
Pyrimidine derivative 97d	Bacillus subtilis	1.56	[11]
Indolone derivative 10g	Staphylococcus aureus 4220	0.5	[12]
Indolone derivative 10g	Staphylococcus aureus ATCC 43300	0.5	[12]

Anti-inflammatory Activity

Certain chamigrenal derivatives have shown potential as anti-inflammatory agents. For instance, compound 17 from Laurencia tristicha demonstrated strong inhibition of elastase release, a key event in inflammation[1]. The mechanism of action for the anti-inflammatory effects of sesquiterpene lactones, a related class of compounds, has been shown to be multi-faceted, involving the uncoupling of oxidative phosphorylation in neutrophils and the inhibition of lysosomal enzyme activity[10]. It is plausible that chamigrenal derivatives may exert their anti-inflammatory effects through similar mechanisms.

Experimental Protocols

Extraction and Isolation of Sesquiterpenes from Laurencia Species

The following is a general protocol for the extraction and isolation of sesquiterpenes, including chamigrenal derivatives, from Laurencia species, based on established methodologies[7][13].

A general workflow for the isolation and identification of chamigrenal derivatives.

Detailed Steps:

• Sample Preparation: Freshly collected Laurencia specimens are carefully cleaned to remove any sand, epiphytes, or other contaminants. The cleaned algae are then air-dried or lyophilized and ground into a fine powder.

• Extraction: The powdered algal material is exhaustively extracted with a solvent mixture, typically dichloromethane/methanol (2:1), at room temperature.

• Solvent Partitioning: The resulting crude extract is concentrated under reduced pressure and then partitioned between an organic solvent (e.g., ethyl acetate) and water to separate compounds based on their polarity.

• Chromatographic Separation: The organic-soluble fraction is subjected to a series of chromatographic techniques to isolate individual compounds.

  • Silica Gel Column Chromatography: The extract is first fractionated using silica gel column chromatography with a gradient of solvents of increasing polarity (e.g., hexane, ethyl acetate, methanol).

  • Thin-Layer Chromatography (TLC): Fractions are monitored by TLC to identify those containing compounds of interest.

  • High-Performance Liquid Chromatography (HPLC): Further purification of the fractions is often achieved using normal-phase or reverse-phase HPLC.

• Structure Elucidation: The structures of the purified compounds are determined using a combination of spectroscopic methods:

  • Nuclear Magnetic Resonance (NMR): 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are used to determine the carbon skeleton and the relative stereochemistry.

  • Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the molecular formula.

  • X-ray Crystallography: For crystalline compounds, single-crystal X-ray diffraction analysis provides unambiguous structural determination, including the absolute stereochemistry.

Signaling Pathways and Mechanism of Action

The precise molecular mechanisms and signaling pathways through which chamigrenal derivatives exert their biological effects are not yet fully elucidated and represent an active area of research. However, based on studies of other sesquiterpenoids and halogenated marine natural products, several potential mechanisms can be proposed.

For cytotoxic compounds, potential mechanisms include the induction of apoptosis through the activation of caspase cascades, disruption of mitochondrial membrane potential, and the generation of reactive oxygen species (ROS). The electrophilic nature of some chamigrenal derivatives, particularly those with α,β-unsaturated carbonyl moieties or halogen atoms, may allow them to react with nucleophilic residues in key cellular proteins, thereby inhibiting their function.

In the context of anti-inflammatory activity, chamigrenal derivatives may modulate key inflammatory signaling pathways such as the NF-κB and MAPK pathways. By inhibiting the activation of these pathways, they could suppress the production of pro-inflammatory cytokines and enzymes like COX-2 and iNOS.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] A Novel Pathway for Sesquiterpene Biosynthesis from Z,Z-Farnesyl Pyrophosphate in the Wild Tomato Solanum habrochaites[W] | Semantic Scholar [semanticscholar.org]
• 4. Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. Extraction, Isolation, and Identification of Sesquiterpenes from Laurencia Species - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Biological Screening of Chamigrenal: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available scientific literature on the preliminary biological screening of Chamigrenal. Extensive searches have revealed limited publicly available data, particularly regarding its anticancer and antimicrobial properties. The information presented herein focuses primarily on its evaluated anti-inflammatory activity. Further research is required to fully elucidate the biological potential of this compound.

Introduction

Chamigrenal is a sesquiterpenoid natural product. Sesquiterpenes are a class of terpenes that consist of three isoprene units and are known to exhibit a wide range of biological activities. This guide provides a technical overview of the preliminary biological screening of Chamigrenal, with a focus on its anti-inflammatory effects. Due to the scarcity of data, this document also highlights the need for further investigation into its potential anticancer and antimicrobial activities.

Anti-inflammatory Activity of β-Chamigrenal

A study has reported the anti-inflammatory potential of β-chamigrenal, a stereoisomer of Chamigrenal. The investigation focused on its ability to modulate key inflammatory mediators in a well-established in vitro model.

Quantitative Data

The anti-inflammatory activity of β-chamigrenal was assessed by measuring its inhibitory effects on the production of nitric oxide (NO) and prostaglandin E2 (PGE2) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.

Compound	Concentration (µM)	NO Inhibition (%)	PGE2 Inhibition (%)
β-Chamigrenal	50	47.21 ± 4.54	51.61 ± 3.95

Experimental Protocol: Inhibition of NO and PGE2 Production in RAW 264.7 Macrophages

This protocol describes a plausible method for assessing the anti-inflammatory activity of β-chamigrenal, based on standard laboratory practices.

2.2.1. Cell Culture and Treatment:

• RAW 264.7 macrophages are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Cells are seeded in 96-well plates at a density of 1 x 10^5 cells/well and allowed to adhere for 24 hours.

• The cells are then pre-treated with various concentrations of β-chamigrenal (e.g., 10, 25, 50 µM) for 1 hour.

• Following pre-treatment, inflammation is induced by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL.

• The plates are incubated for an additional 24 hours.

2.2.2. Nitric Oxide (NO) Quantification (Griess Assay):

• After incubation, the cell culture supernatant is collected.

• The concentration of nitrite (a stable metabolite of NO) in the supernatant is measured using the Griess reagent.

• An equal volume of the supernatant and Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) are mixed and incubated at room temperature for 10 minutes.

• The absorbance is measured at 540 nm using a microplate reader.

• The percentage of NO inhibition is calculated by comparing the absorbance of the treated wells with that of the LPS-stimulated control wells.

2.2.3. Prostaglandin E2 (PGE2) Quantification (ELISA):

• The concentration of PGE2 in the cell culture supernatant is determined using a commercial Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's instructions.

• Briefly, the supernatant is added to a 96-well plate pre-coated with a PGE2 capture antibody.

• A specific biotinylated detection antibody and a streptavidin-horseradish peroxidase (HRP) conjugate are added sequentially.

• The reaction is visualized by adding a chromogenic substrate, and the absorbance is measured at 450 nm.

• The percentage of PGE2 inhibition is calculated by comparing the concentrations in the treated wells to the LPS-stimulated control wells.

Experimental Workflow

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Quantification of Chamigrenal in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chamigrenal, a sesquiterpenoid compound with the chemical formula C₁₅H₂₂O, has been identified in plant species such as Schisandra sphenanthera and Schisandra chinensis. As a member of the chamigrane sesquiterpene family, it is of interest to researchers for its potential biological activities. Accurate and reliable quantification of Chamigrenal in plant extracts is crucial for quality control, standardization of herbal products, and further pharmacological investigation.

This document provides detailed application notes and protocols for the quantification of Chamigrenal in plant extracts using modern analytical techniques, including High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR).

Data Presentation

While specific quantitative data for Chamigrenal is limited in publicly available literature, the following table summarizes the relative abundance of β-Chamigrene, a closely related derivative, found in the essential oil of Schisandra chinensis fruits. This data is derived from GC-MS analysis and is presented as the relative peak area percentage.

Plant Species	Plant Part	Extraction Method	Analytical Method	Compound	Relative Abundance (%)	Reference
Schisandra chinensis	Fruits	Hydrodistillation	GC-MS	β-Chamigrene	5.41	[1][2]
Schisandra chinensis	Fruits	Not Specified	GC/MS	β-Chamigrene	6.44	[3]

Note: The absolute quantification of Chamigrenal is dependent on the availability of a certified reference standard. The data presented here reflects the relative percentage of a related compound within the essential oil fraction.

Experimental Protocols

Sample Preparation and Extraction

Proper sample preparation is critical for accurate quantification. The choice of extraction method can significantly influence the yield of Chamigrenal and other sesquiterpenes.

1.1. Grinding and Drying

• Collect fresh plant material (e.g., fruits of Schisandra chinensis).

• Clean the material to remove any foreign matter.

• Drying: To prevent degradation and facilitate grinding, the plant material should be dried. Options include air-drying, oven-drying at low temperatures (40-60 °C), or freeze-drying (lyophilization). Freeze-drying is often preferred for preserving volatile compounds like sesquiterpenes.

• Grinding: The dried material should be ground into a fine powder to increase the surface area for efficient extraction. A mechanical grinder or a mortar and pestle can be used.

1.2. Extraction of Volatile Compounds for GC-MS Analysis

For the analysis of volatile sesquiterpenes like Chamigrenal, steam distillation or hydrodistillation are common extraction methods.

• Protocol for Hydrodistillation:

  • Place a known quantity (e.g., 100 g) of the powdered plant material into a round-bottom flask.

  • Add distilled water to the flask, typically in a 1:10 (w/v) ratio.

  • Set up a Clevenger-type apparatus for hydrodistillation.

  • Heat the flask to boiling and continue the distillation for a recommended time (e.g., 3-4 hours), or until no more oil is collected.

  • Collect the essential oil, dry it over anhydrous sodium sulfate, and store it in a sealed vial at 4°C in the dark until analysis.

1.3. Solvent Extraction for HPLC and qNMR Analysis

For less volatile or broader profiling of sesquiterpenes, solvent extraction is employed.

• Protocol for Ultrasound-Assisted Extraction (UAE):

  • Weigh a precise amount (e.g., 1 g) of the powdered plant material into an extraction vessel.

  • Add a suitable solvent. Methanol or ethanol are commonly used for sesquiterpenes. A typical solvent-to-solid ratio is 10:1 (v/w).

  • Place the vessel in an ultrasonic bath.

  • Sonicate for a defined period (e.g., 30-60 minutes) at a controlled temperature.

  • After sonication, centrifuge the mixture to separate the extract from the solid plant material.

  • Filter the supernatant through a 0.45 µm syringe filter before HPLC or NMR analysis.

Analytical Methodologies

2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile compounds like Chamigrenal.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating sesquiterpenes.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 240°C at a rate of 3°C/min.

  • Final hold: Hold at 240°C for 10 minutes.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL (split mode, e.g., 1:50).

• MS Parameters:

  • Ionization mode: Electron Ionization (EI) at 70 eV.

  • Mass scan range: m/z 40-500.

  • Ion source temperature: 230°C.

  • Transfer line temperature: 280°C.

• Quantification:

  • Identification: Compare the mass spectrum of the analyte peak with a reference library (e.g., NIST, Wiley) and with the mass spectrum of a Chamigrenal standard if available. The retention index should also be used for confirmation.

  • Relative Quantification: The relative percentage of Chamigrenal can be determined by dividing its peak area by the total peak area of all identified compounds.

  • Absolute Quantification: For absolute quantification, a calibration curve must be prepared using a certified reference standard of Chamigrenal. An internal standard (e.g., n-alkane) can be used to improve accuracy.

2.2. High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)

HPLC is suitable for the analysis of less volatile sesquiterpenes or for extracts where derivatization for GC is not desirable.

• Instrumentation: An HPLC system with a DAD detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water is commonly used.

  • Solvent A: Water (with 0.1% formic acid for better peak shape).

  • Solvent B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 20% B

  • 5-30 min: Linear gradient from 20% to 80% B.

  • 30-35 min: 80% B.

  • 35-40 min: Return to initial conditions (20% B).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Injection Volume: 10 µL.

• Detection: DAD detection at a wavelength where Chamigrenal has maximum absorbance (this needs to be determined experimentally, but a broad range scan from 200-400 nm is a good starting point).

• Quantification: Create a calibration curve by injecting known concentrations of a Chamigrenal standard. The peak area of Chamigrenal in the sample extract is then used to calculate its concentration based on the calibration curve.

2.3. Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that allows for the quantification of compounds without the need for an identical reference standard for calibration, provided a certified internal standard is used.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A deuterated solvent in which both the sample and the internal standard are fully soluble (e.g., CDCl₃, Methanol-d₄).

• Internal Standard: A certified reference material with a known purity and a simple NMR spectrum that does not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

• Sample Preparation:

  • Accurately weigh a specific amount of the dried plant extract.

  • Accurately weigh a precise amount of the internal standard.

  • Dissolve both in a known volume of the deuterated solvent in an NMR tube.

• ¹H NMR Acquisition Parameters:

  • Pulse Angle: 30° or 90° (a 90° pulse gives maximum signal, but a 30° pulse with a shorter relaxation delay can be used to speed up acquisition).

  • Relaxation Delay (d1): Should be at least 5 times the longest T₁ relaxation time of the signals of interest (both analyte and internal standard) to ensure full relaxation. This is critical for accurate quantification.

  • Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 16, 32, or 64 scans).

• Quantification:

  • Identify a well-resolved signal of Chamigrenal and a signal from the internal standard.

  • Integrate the area of both signals.

  • Calculate the concentration of Chamigrenal using the following formula:

  Cₓ = (Iₓ / Nₓ) * (Nᵢₛ / Iᵢₛ) * (MWᵢₛ / MWₓ) * (mᵢₛ / mₓ) * Pᵢₛ

  Where:

  • Cₓ = Concentration of the analyte (Chamigrenal)

  • Iₓ = Integral of the analyte signal

  • Nₓ = Number of protons giving rise to the analyte signal

  • Iᵢₛ = Integral of the internal standard signal

  • Nᵢₛ = Number of protons giving rise to the internal standard signal

  • MWₓ = Molecular weight of the analyte

  • MWᵢₛ = Molecular weight of the internal standard

  • mₓ = Mass of the sample

  • mᵢₛ = Mass of the internal standard

  • Pᵢₛ = Purity of the internal standard

Visualizations

Caption: General workflow for the extraction and quantification of Chamigrenal.

Caption: Workflow for GC-MS analysis of Chamigrenal.

Caption: Workflow for HPLC-DAD analysis of Chamigrenal.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

High-Performance Liquid Chromatography (HPLC) for the Analysis of Chamigrenal Sesquiterpenes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chamigrenal-type sesquiterpenes are a diverse group of halogenated secondary metabolites predominantly found in marine red algae of the genus Laurencia. These compounds have garnered significant interest within the scientific and pharmaceutical communities due to their complex chemical structures and a wide range of biological activities, including cytotoxic, antimicrobial, and anti-inflammatory properties. As research into the therapeutic potential of chamigrenals progresses, the need for robust and reliable analytical methods for their identification and quantification becomes paramount. High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) detection is a powerful and widely accessible technique for the analysis of these compounds.

This document provides a detailed application note and protocol for the analysis of chamigrenal sesquiterpenes using HPLC. The methodologies described herein are based on established principles for the separation of sesquiterpenes and can be adapted for the analysis of various chamigrenal derivatives in crude extracts and purified samples.

Data Presentation

The following tables summarize the expected quantitative data for a validated HPLC method for the analysis of a representative chamigrenal standard. These values are illustrative and should be determined for each specific analyte and HPLC system.

Table 1: HPLC Method Parameters and Performance Data

Parameter	Value
Chromatographic Conditions
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	50-100% B over 20 min
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	25 °C
Detection Wavelength	210 nm
Method Validation Parameters
Linearity (R²)	≥ 0.999
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98-102%

Table 2: Example Calibration Curve Data for a Chamigrenal Standard

Concentration (µg/mL)	Peak Area (mAU*s)
1	15000
5	75000
10	152000
25	378000
50	755000
100	1510000

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for accurate and reproducible HPLC analysis. The following protocol is a general guideline for the extraction of chamigrenals from algal biomass.

Materials:

• Freeze-dried and ground algal material (e.g., Laurencia sp.)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Rotary evaporator

• Solid Phase Extraction (SPE) cartridges (C18)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 0.22 µm syringe filters

Protocol:

• Extraction:

  • Macerate 10 g of dried and powdered algal material with 100 mL of a 1:1 (v/v) mixture of dichloromethane and methanol at room temperature for 24 hours.

  • Filter the extract and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

• Solid Phase Extraction (SPE) for Sample Clean-up:

  • Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of water.

  • Dissolve 100 mg of the crude extract in 1 mL of 50% aqueous methanol.

  • Load the dissolved extract onto the conditioned SPE cartridge.

  • Wash the cartridge with 5 mL of 50% aqueous methanol to remove highly polar impurities.

  • Elute the chamigrenal-containing fraction with 5 mL of 100% methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Final Sample Preparation:

  • Reconstitute the dried eluate in 1 mL of acetonitrile.

  • Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

HPLC Analysis Protocol

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: C18 reversed-phase column (4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Program:

  • 0-5 min: 50% B

  • 5-20 min: 50% to 100% B (linear gradient)

  • 20-25 min: 100% B (isocratic)

  • 25.1-30 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Injection Volume: 10 µL

• Detection: UV absorbance at 210 nm. A DAD can be used to acquire spectra from 200-400 nm to aid in peak identification.

Procedure:

• Prepare the mobile phases and degas them thoroughly.

• Equilibrate the HPLC system with the initial mobile phase composition (50% B) until a stable baseline is achieved.

• Inject the prepared sample or standard solutions.

• Acquire and process the chromatograms using appropriate software.

Visualizations

Application Note: Analysis of Chamigrenal by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a proposed methodology for the identification and potential quantification of Chamigrenal, a chamigrane-type sesquiterpenoid, using Gas Chromatography-Mass Spectrometry (GC-MS). Due to the limited availability of specific analytical protocols for this compound, the following methods are synthesized from established procedures for analyzing structurally related sesquiterpenes and volatile compounds from natural sources, such as Laurencia species of red algae. This document is intended to provide a robust starting point for researchers, scientists, and drug development professionals.

Introduction

Chamigrenal is a sesquiterpene aldehyde with the molecular formula C₁₅H₂₂O and a molecular weight of 218.33 g/mol .[1] Sesquiterpenes are a diverse class of C15 isoprenoids known for their significant biological activities and contributions to the aroma and flavor of many natural products. Chamigrane-type sesquiterpenes, in particular, are characteristic secondary metabolites of marine red algae of the genus Laurencia.[2][3][4]

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique ideal for the analysis of volatile and semi-volatile compounds like Chamigrenal.[5] The gas chromatograph separates individual components from a complex mixture based on their volatility and interaction with a stationary phase, while the mass spectrometer provides detailed structural information by fragmenting the molecules and detecting the resulting ions.[5][6] This combination allows for high-confidence identification and quantification of target analytes.[7]

This note outlines a comprehensive protocol for sample preparation, GC-MS analysis, and data interpretation for Chamigrenal.

Experimental Protocols

Sample Preparation: Extraction of Volatiles from Algal Matrix

The following is a general procedure for the extraction of Chamigrenal from a red algae source, such as Laurencia dendroidea.[2]

• Sample Collection & Preparation: Collect fresh algal samples and clean them of epiphytes and debris. Lyophilize (freeze-dry) the samples to remove water content.

• Solvent Extraction:

  • Grind the lyophilized algae into a fine powder.

  • Perform a sequential solvent extraction, starting with a non-polar solvent like dichloromethane (DCM) followed by a more polar solvent like methanol, to isolate a broad range of compounds.

  • For targeted analysis of semi-volatile sesquiterpenes, a direct extraction with DCM or ethyl acetate is often sufficient.

  • Extract approximately 10 g of powdered algae with 100 mL of DCM for 24 hours at room temperature.

• Concentration:

  • Filter the extract to remove solid particles.

  • Concentrate the filtrate using a rotary evaporator under reduced pressure at a temperature below 40°C to avoid degradation of volatile compounds.

  • The resulting crude extract can be dissolved in a suitable solvent (e.g., hexane or ethyl acetate) to a final concentration of approximately 1 mg/mL for GC-MS analysis.

GC-MS Instrumentation and Parameters

The following parameters are proposed based on typical methods for sesquiterpene analysis.[2][8] Optimization may be required depending on the specific instrumentation used.

Parameter	Value
Gas Chromatograph	Agilent 7890A or similar
Mass Spectrometer	Agilent 5975C or similar quadrupole MS
Capillary Column	Rtx-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 mL/min (Constant Flow Mode)
Injection Volume	1 µL
Injector Type	Split/Splitless
Injector Mode	Splitless (for trace analysis) or Split (e.g., 20:1)
Injector Temperature	250°C
Oven Program	- Initial Temperature: 60°C, hold for 2 min- Ramp: 3°C/min to 240°C- Hold: 10 min at 240°C
Transfer Line Temp.	280°C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Mass Scan Range	40 - 400 amu
Solvent Delay	3 - 5 minutes (to avoid detecting the injection solvent)[3]

Data Presentation and Interpretation

Identification

The identification of Chamigrenal will be based on two key pieces of information:

• Retention Time (RT): The time it takes for the compound to elute from the GC column. This should be compared to an authentic standard if available.

• Mass Spectrum: The fragmentation pattern generated by the mass spectrometer. This pattern serves as a molecular fingerprint and can be compared to library spectra (e.g., NIST, Wiley) or interpreted based on known fragmentation rules for sesquiterpenoids.[9][10]

Predicted Mass Spectral Data for Chamigrenal

The electron ionization (EI) mass spectrum of a sesquiterpene aldehyde like Chamigrenal (C₁₅H₂₂O, MW=218.3) is expected to show a molecular ion peak (M⁺) and several characteristic fragment ions. The fragmentation of sesquiterpenes is often complex but typically involves the loss of small neutral fragments.[9][10][11]

m/z (Mass-to-Charge Ratio)	Predicted Identity	Comments
218	[M]⁺	Molecular Ion
203	[M - CH₃]⁺	Loss of a methyl group
200	[M - H₂O]⁺	Loss of water (common for oxygenated terpenes)
189	[M - CHO]⁺	Loss of the aldehyde group
175	[M - C₃H₇]⁺	Loss of an isopropyl group
161	[C₁₂H₁₇]⁺	Common fragment in sesquiterpenes after loss of side chains[8]
133	Further fragmentation
105	Common terpene fragment
91	Tropylium ion, common in compounds with cyclic structures

Note: This table represents a theoretical prediction. Actual fragmentation patterns must be confirmed experimentally.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the GC-MS analysis protocol for Chamigrenal.

Caption: Workflow for GC-MS analysis of Chamigrenal.

References

• 1. Chamigrenal | C15H22O | CID 177096 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. ejabf.journals.ekb.eg [ejabf.journals.ekb.eg]
• 4. Chamigrane-Type Sesquiterpenes from Laurencia dendroidea as Lead Compounds against Naegleria fowleri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. acp.copernicus.org [acp.copernicus.org]
• 9. BJOC - The EIMS fragmentation mechanisms of the sesquiterpenes corvol ethers A and B, epi-cubebol and isodauc-8-en-11-ol [beilstein-journals.org]
• 10. The EIMS fragmentation mechanisms of the sesquiterpenes corvol ethers A and B, epi-cubebol and isodauc-8-en-11-ol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing Chamigrenal Bioactivity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a framework for evaluating the potential therapeutic bioactivities of Chamigrenal compounds, a class of sesquiterpenoids found in various marine organisms and terrestrial plants. The following protocols detail cell-based assays to investigate the cytotoxic, anti-inflammatory, and neuroprotective properties of Chamigrenals.

Cytotoxicity Assessment of Chamigrenals

A fundamental first step in evaluating the bioactivity of any compound is to determine its cytotoxic profile. This allows for the identification of a therapeutic window and informs the concentrations to be used in subsequent bioactivity assays. Two common methods for assessing cytotoxicity are the MTT and LDH assays.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product.

Experimental Protocol:

• Cell Seeding: Seed cells (e.g., RAW 264.7 macrophages, SH-SY5Y neuroblastoma cells) in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator.

• Compound Treatment: Prepare serial dilutions of the Chamigrenal compound in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., doxorubicin). Incubate for 24 to 72 hours.

• MTT Addition: After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solvent (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

LDH Assay for Membrane Integrity

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the activity of LDH released from cells with damaged plasma membranes.

Experimental Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol.

• Supernatant Collection: After the treatment period, centrifuge the 96-well plate at 250 x g for 10 minutes. Carefully transfer 50-100 µL of the supernatant from each well to a new, optically clear 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions. Add 100 µL of the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader. A reference wavelength of 680 nm can be used to subtract background absorbance.

• Data Analysis: Determine the percentage of cytotoxicity by comparing the LDH release in treated wells to that of a maximum LDH release control (cells lysed with a detergent like Triton X-100).

Data Presentation: Cytotoxicity of Chamigrenal Compounds

Compound	Concentration (µM)	Cell Viability (%) (MTT Assay)	Cytotoxicity (%) (LDH Assay)
Chamigrenal A	1	98 ± 4.2	3 ± 1.5
10	85 ± 6.1	12 ± 2.8
50	45 ± 5.5	58 ± 4.9
100	15 ± 3.9	89 ± 3.7
Vehicle Control	-	100	0
Positive Control	-	10 ± 2.5	95 ± 2.1

Anti-Inflammatory Activity of Chamigrenals

Chronic inflammation is implicated in a wide range of diseases. The anti-inflammatory potential of Chamigrenals can be assessed by measuring their ability to inhibit the production of key inflammatory mediators, such as nitric oxide (NO) and prostaglandin E2 (PGE2), in lipopolysaccharide (LPS)-stimulated macrophages.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay quantifies the amount of nitrite, a stable and nonvolatile breakdown product of NO, in cell culture supernatants using the Griess reagent.

Experimental Protocol:

• Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate at a density of 1.5 x 10⁵ cells/well and incubate for 24 hours.

• Pre-treatment: Pre-treat the cells with various non-toxic concentrations of the Chamigrenal compound for 2 hours.

• Stimulation: Stimulate the cells with 1 µg/mL of LPS for 18-24 hours to induce NO production. Include a negative control (no LPS) and a positive control (LPS only).

• Supernatant Collection: Collect 100 µL of the cell culture supernatant from each well.

• Griess Reaction: Add 100 µL of Griess reagent (a mixture of 1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid) to each supernatant sample.

• Incubation and Measurement: Incubate at room temperature for 10 minutes and measure the absorbance at 540 nm.

• Quantification: Determine the nitrite concentration using a standard curve prepared with sodium nitrite.

Prostaglandin E2 (PGE2) Immunoassay (ELISA)

PGE2 is a principal mediator of inflammation. Its concentration in cell culture supernatants can be quantified using a competitive enzyme-linked immunosorbent assay (ELISA).

Experimental Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 from the Nitric Oxide Production Assay protocol.

• Supernatant Collection: Collect the cell culture supernatants.

• ELISA Procedure: Perform the PGE2 ELISA according to the manufacturer's protocol. This typically involves:

  • Adding standards and samples to a microplate pre-coated with a PGE2 antibody.

  • Adding a biotinylated PGE2 conjugate, which competes with the PGE2 in the sample for antibody binding.

  • Adding a streptavidin-HRP conjugate, followed by a substrate solution to produce a colorimetric signal.

  • Stopping the reaction and measuring the absorbance.

• Data Analysis: The concentration of PGE2 in the samples is inversely proportional to the signal intensity. Calculate the PGE2 concentration based on a standard curve.

Data Presentation: Anti-inflammatory Effects of Chamigrenal Compounds

Treatment	NO Production (µM)	PGE2 Production (pg/mL)
Control	1.2 ± 0.3	50 ± 12
LPS (1 µg/mL)	45.8 ± 3.9	850 ± 55
LPS + Chamigrenal A (10 µM)	22.5 ± 2.1	420 ± 38
LPS + Chamigrenal A (50 µM)	8.9 ± 1.5	180 ± 25

Neuroprotective and Neurite Outgrowth Promoting Activity of Chamigrenals

Neurodegenerative diseases are characterized by progressive neuronal loss. Assays to evaluate the neuroprotective and neurite outgrowth-promoting effects of Chamigrenals can provide insights into their potential for treating these conditions.

Neuroprotection Assay against Oxidative Stress

This assay assesses the ability of a compound to protect neuronal cells from damage induced by an oxidative stressor, such as hydrogen peroxide (H₂O₂).

Experimental Protocol:

• Cell Seeding: Seed SH-SY5Y human neuroblastoma cells in a 96-well plate.

• Pre-treatment: Pre-treat the cells with non-toxic concentrations of the Chamigrenal compound for a specified period (e.g., 2-24 hours).

• Induction of Oxidative Stress: Expose the cells to an optimized concentration of H₂O₂ to induce cell death.

• Viability Assessment: After the incubation period, assess cell viability using the MTT or LDH assay as described in section 1.0.

• Data Analysis: Compare the viability of cells pre-treated with the Chamigrenal compound to those treated with H₂O₂ alone.

Neurite Outgrowth Assay

This assay measures the ability of a compound to promote the growth of neurites, which is a crucial process in neuronal development and regeneration. PC12 cells, which differentiate into neuron-like cells in the presence of Nerve Growth Factor (NGF), are a common model for this assay.

Experimental Protocol:

• Cell Seeding: Seed PC12 cells on a poly-L-lysine coated plate or chamber slide at a low density.

• Treatment: Treat the cells with various concentrations of the Chamigrenal compound in the presence of a sub-optimal concentration of NGF.

• Incubation: Incubate the cells for 24-72 hours to allow for neurite outgrowth.

• Fixation and Staining: Fix the cells with 4% paraformaldehyde and stain for a neuronal marker, such as βIII-tubulin, to visualize the neurites.

• Image Acquisition and Analysis: Capture images using a microscope and quantify neurite outgrowth. Parameters to measure include the percentage of cells with neurites, the number of neurites per cell, and the average neurite length.

Data Presentation: Neuroprotective and Neurite Outgrowth Effects

Treatment	Cell Viability (%) (vs. H₂O₂)	Percentage of Neurite-Bearing Cells
Control	100	5 ± 1.2
H₂O₂	50 ± 4.5	N/A
H₂O₂ + Chamigrenal A (10 µM)	75 ± 6.2	N/A
NGF (low dose)	N/A	25 ± 3.8
NGF (low dose) + Chamigrenal A (10 µM)	N/A	45 ± 5.1

Investigation of Underlying Signaling Pathways

To understand the mechanism of action of Chamigrenals, it is essential to investigate their effects on key signaling pathways involved in inflammation and cell survival, such as the NF-κB, MAPK, and PI3K/Akt pathways.

Western Blot Analysis

Western blotting can be used to detect changes in the phosphorylation status or total protein levels of key signaling molecules.

Experimental Protocol:

• Cell Treatment and Lysis: Treat cells (e.g., LPS-stimulated RAW 264.7 cells) with the Chamigrenal compound for various time points. Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a nitrocellulose or PVDF membrane.

• Immunoblotting: Block the membrane and then incubate it with primary antibodies specific for the target proteins (e.g., phospho-p65, total p65, phospho-ERK, total ERK, phospho-Akt, total Akt).

• Detection: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Visualizations of Workflows and Pathways

Caption: Workflow for Anti-Inflammatory Assays.

Caption: LPS-induced NF-κB Signaling Pathway.

Caption: Overview of MAPK and PI3K/Akt Pathways.

Application Notes and Protocols: Chamigrenal as a Molecular Probe for Cellular Imaging

Introduction to Chamigrenal

Chamigrenal is a novel, cell-permeable fluorescent probe designed for the selective imaging of activated G-protein coupled receptors (GPCRs) in live cells. Its unique chemical structure allows it to bind preferentially to the conformational state of the receptor upon ligand binding, providing a dynamic readout of GPCR activation. Chamigrenal is conjugated to a bright and photostable fluorophore, making it suitable for a range of fluorescence microscopy techniques, including confocal microscopy and high-content screening.

Key Features:

• Target: Activated G-protein coupled receptors (GPCRs)

• Applications: Live-cell imaging, high-content screening, drug discovery

• Fluorophore Properties:

  • Excitation Maximum: 488 nm

  • Emission Maximum: 520 nm

• Cell Permeability: Excellent

Data Presentation

The following tables summarize the key quantitative data for the use of Chamigrenal in cellular imaging.

Table 1: Optimal Staining Conditions for Chamigrenal

Parameter	Recommended Condition
Cell Type	HEK293, HeLa, CHO
Probe Concentration	1-5 µM
Incubation Time	15-30 minutes
Incubation Temperature	37°C
Staining Medium	Serum-free medium or HBSS

Table 2: Photostability of Chamigrenal

Timepoint (minutes)	Normalized Fluorescence Intensity (%)
0	100
5	95
10	91
15	88
30	82

Experimental Protocols

Live-Cell Imaging of GPCR Activation

This protocol describes the use of Chamigrenal to visualize the activation of a specific GPCR in response to a ligand in live cells.

Materials:

• Chamigrenal stock solution (1 mM in DMSO)

• Live-cell imaging medium (e.g., phenol red-free DMEM)

• Hank's Balanced Salt Solution (HBSS)

• Cells expressing the target GPCR

• GPCR ligand of interest

• Confocal microscope with appropriate filter sets

Procedure:

• Cell Seeding: Seed cells in a suitable imaging dish (e.g., glass-bottom dish) and allow them to adhere and reach 70-80% confluency.

• Probe Preparation: Prepare a working solution of Chamigrenal in serum-free medium or HBSS to the desired final concentration (e.g., 2 µM).

• Cell Staining:

  • Remove the culture medium from the cells.

  • Wash the cells once with pre-warmed HBSS.

  • Add the Chamigrenal working solution to the cells and incubate for 20 minutes at 37°C.

• Washing:

  • Remove the staining solution.

  • Wash the cells twice with pre-warmed HBSS to remove excess probe.

• Imaging:

  • Add live-cell imaging medium to the cells.

  • Place the dish on the microscope stage, ensuring the environmental chamber is set to 37°C and 5% CO2.

  • Acquire baseline fluorescence images.

  • Add the GPCR ligand to the cells at the desired concentration.

  • Begin time-lapse imaging to capture the change in fluorescence intensity or localization.

• Data Analysis: Quantify the changes in fluorescence in response to ligand stimulation.

High-Content Screening for GPCR Modulators

This protocol outlines the use of Chamigrenal in a high-content screening assay to identify potential modulators of GPCR activity.

Materials:

• Chamigrenal stock solution (1 mM in DMSO)

• Cells expressing the target GPCR seeded in 96- or 384-well plates

• Compound library

• GPCR agonist

• Automated fluorescence microscope or high-content imager

Procedure:

• Cell Seeding: Seed cells in multi-well imaging plates and culture overnight.

• Compound Treatment: Add compounds from the library to the respective wells and incubate for the desired time.

• Probe Loading:

  • Prepare a working solution of Chamigrenal.

  • Add the Chamigrenal working solution to all wells and incubate for 20 minutes at 37°C.

• Washing: Wash the plate twice with an automated plate washer using pre-warmed HBSS.

• Agonist Stimulation: Add a known GPCR agonist to the wells to stimulate the receptor.

• Image Acquisition: Immediately begin imaging the plate using an automated microscope. Acquire images from each well.

• Image Analysis: Use image analysis software to quantify the fluorescence intensity per cell or per well. Compare the fluorescence in compound-treated wells to control wells to identify hits.

Visualizations

Hypothetical Signaling Pathway of Chamigrenal Target

The following diagram illustrates a hypothetical signaling cascade initiated by the activation of a Gq-coupled GPCR, which can be monitored using Chamigrenal.

Caption: Hypothetical Gq-coupled GPCR signaling pathway monitored by Chamigrenal.

Experimental Workflow for Live-Cell Imaging

The diagram below outlines the key steps in the experimental workflow for using Chamigrenal in live-cell imaging experiments.

Caption: Experimental workflow for live-cell imaging with Chamigrenal.

Application of Chamigrenal and Related Compounds in Cytotoxicity Assays

Introduction:

Chamigrenal is a halogenated sesquiterpenoid belonging to the chamigrane class of natural products. While direct studies on the cytotoxic effects of isolated chamigrenal are limited in publicly available literature, significant research has been conducted on crude extracts and other purified chamigrene-type compounds from marine red algae of the Laurencia genus. These studies provide strong evidence for the cytotoxic potential of this structural class of molecules against various cancer cell lines. This document outlines the application of chamigrene-related compounds in cytotoxicity assays, providing protocols and summarizing available data as a reference for researchers and drug development professionals investigating the potential of chamigrenal and its analogues as anticancer agents.

Data Presentation: Cytotoxicity of Laurencia-Derived Sesquiterpenoids

The following table summarizes the growth inhibition (GI50) values for various sesquiterpenoids isolated from Laurencia species against a panel of human cancer cell lines. This data is crucial for comparative analysis and for selecting appropriate cell lines and concentration ranges for future studies on chamigrenal.

Compound	Cell Line	Cancer Type	GI50 (µM)	Reference
Isoaplysin	HT29	Colon	>25	[1][2][3]
U87	Glioblastoma	24.1	[1][2][3]
MCF-7	Breast	>25	[1][2][3]
A2780	Ovarian	>25	[1][2][3]
H460	Lung	>25	[1][2][3]
A431	Skin	21.3	[1][2][3]
Du145	Prostate	19.4	[1][2][3]
BE2-C	Neuroblastoma	>25	[1][2][3]
MIA	Pancreas	>25	[1][2][3]
SMA	Glioblastoma (murine)	18.2	[1][2][3]
Debromoaplysinol	HT29	Colon	9.1	[1][2][3]
U87	Glioblastoma	15.2	[1][2][3]
MCF-7	Breast	17.3	[1][2][3]
A2780	Ovarian	14.2	[1][2][3]
H460	Lung	13.5	[1][2][3]
A431	Skin	9.6	[1][2][3]
Du145	Prostate	6.8	[1][2][3]
BE2-C	Neuroblastoma	16.1	[1][2][3]
MIA	Pancreas	15.8	[1][2][3]
SMA	Glioblastoma (murine)	11.4	[1][2][3]
Hex:AcOEt fraction of L. obtusa	AGS	Gastric Adenocarcinoma	9.23 µg/mL	[4]

Experimental Protocols

The following are detailed protocols for key experiments relevant to assessing the cytotoxicity of chamigrenal and related compounds.

Protocol 1: MTT Cell Viability Assay

This protocol is a widely used colorimetric assay to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Workflow:

References

• 1. Cytotoxic compounds from Laurencia pacifica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. Cytotoxic compounds from Laurencia pacifica - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro and In Silico Evaluation of Red Algae Laurencia obtusa Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating the Mechanism of Action of Chamigrenal

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chamigrenal is a sesquiterpenoid natural product that has been identified in the fruits of Schisandra sphenanthera.[1][2][3][4] As a member of the sesquiterpene class of compounds, which are known for a wide range of biological activities including anti-inflammatory and anti-cancer effects, Chamigrenal presents a promising candidate for therapeutic development.[5][6][7][8][9][10][11][12][13] This document provides a comprehensive experimental framework to elucidate the potential anti-cancer and anti-inflammatory mechanism of action of Chamigrenal.

The proposed experimental design is structured to first confirm the biological activity of Chamigrenal through initial screening assays, followed by in-depth studies to unravel the underlying molecular pathways. The protocols provided herein are detailed to ensure reproducibility and reliability of the findings.

Hypothesized Mechanism of Action

Based on the known biological activities of structurally related sesquiterpenes, we hypothesize that Chamigrenal possesses anti-cancer and anti-inflammatory properties mediated through the modulation of key cellular signaling pathways. Specifically, we propose that Chamigrenal may:

• Inhibit cell proliferation and induce apoptosis in cancer cells by targeting pro-survival signaling pathways such as NF-κB, PI3K/Akt/mTOR, and MAPK/ERK .[6][14][15][16]

• Cause cell cycle arrest at critical checkpoints, thereby preventing the replication of cancer cells.[17][18][19]

• Exert anti-inflammatory effects by inhibiting the production of inflammatory mediators like nitric oxide (NO) and pro-inflammatory cytokines, likely through the suppression of the NF-κB signaling pathway in immune cells such as macrophages.[5][8][20]

The following experimental plan is designed to systematically test this hypothesis.

Experimental Design Workflow

The overall workflow for investigating the mechanism of action of Chamigrenal is depicted in the following diagram. This multi-phased approach begins with broad screening for biological activity and progressively narrows down to specific molecular targets and pathways.

References

• 1. Chamigrenal|CAS 19912-84-6|DC Chemicals [dcchemicals.com]
• 2. Chamigrenal|19912-84-6|COA [dcchemicals.com]
• 3. Chamigrenal Datasheet DC Chemicals [dcchemicals.com]
• 4. Chamigrenal | C15H22O | CID 177096 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benthamdirect.com [benthamdirect.com]
• 7. Frontiers | Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis [frontiersin.org]
• 8. mdpi.com [mdpi.com]
• 9. Mode of action of sesquiterpene lactones as anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Anti-Inflammatory and Immunoregulatory Action of Sesquiterpene Lactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? [frontiersin.org]
• 16. A Comprehensive Review on MAPK: A Promising Therapeutic Target in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Cell Cycle Pathway | Aviva Systems Biology [bio-connect.nl]
• 18. Regulation of cyclins during the cell cycle pathway | Abcam [abcam.com]
• 19. Cell Cycle Pathway | Cell Signaling Technology [cellsignal.com]
• 20. NF-κB in inflammation and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols for the Isolation of Chamigrenal

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques and methodologies for the successful isolation of Chamigrenal, a chamigrane-type sesquiterpene, from complex biological mixtures, primarily from marine red algae of the genus Laurencia. The protocols are designed to guide researchers through the process, from initial extraction to final purification.

Introduction

Chamigrenal is a halogenated sesquiterpene metabolite found in marine organisms, particularly red algae of the genus Laurencia.[1][2] These compounds are of significant interest due to their structural diversity and potential biological activities, including cytotoxic and antiproliferative effects.[2][3] The isolation of pure Chamigrenal from the complex lipophilic extract of these algae is a critical step for structural elucidation, pharmacological screening, and further drug development.

The general strategy involves a multi-step process beginning with solvent extraction from the algal biomass, followed by a series of chromatographic separations to fractionate the extract and isolate the target compound.[4][5] The choice of techniques depends on the scale of the isolation and the desired purity of the final product.

Overall Isolation Workflow

The isolation of Chamigrenal typically follows a logical progression from crude extract to pure compound. The workflow is designed to systematically remove unwanted compounds and enrich the fraction containing the target sesquiterpene.

Caption: General workflow for Chamigrenal isolation.

Experimental Protocols

Protocol 1: Extraction of Crude Lipophilic Metabolites

This protocol details the initial extraction of secondary metabolites from the algal source material.

Objective: To extract a broad range of lipophilic compounds, including sesquiterpenes like Chamigrenal, from the dried algal biomass.

Materials:

• Dried and ground algal biomass (Laurencia sp.)

• Dichloromethane (CH₂Cl₂), HPLC grade

• Methanol (MeOH), HPLC grade

• Rotary evaporator

• Blender or grinder

• Large extraction vessel (e.g., Erlenmeyer flask)

• Filtration apparatus (e.g., Büchner funnel with filter paper)

Procedure:

• Preparation of Biomass: Air-dry the fresh algae to eliminate excess water and associated organisms. Grind the dried material into a fine powder using a blender.[6]

• Solvent Maceration: Submerge the powdered biomass in a 1:1 mixture of CH₂Cl₂/MeOH. Use a solvent volume sufficient to fully cover the material (e.g., 10 mL of solvent per 1 g of dry algae).[6]

• Extraction: Allow the mixture to macerate at room temperature for 24-48 hours, protected from light.[6] Agitation (e.g., using a magnetic stirrer) can improve extraction efficiency.

• Filtration: Filter the mixture through a Büchner funnel to separate the solvent extract from the algal residue.

• Re-extraction: Repeat the extraction process (Steps 2-4) on the algal residue two more times to ensure exhaustive extraction of metabolites.

• Concentration: Combine all filtrates and concentrate the solvent under reduced pressure using a rotary evaporator at a temperature below 40°C to yield the crude organic extract.

• Storage: Store the resulting dark, viscous extract at -20°C until further processing.

Protocol 2: Column Chromatography for Fractionation

This protocol describes the separation of the crude extract into simpler fractions using open column chromatography.

Objective: To separate the complex crude extract into multiple fractions based on polarity, thereby isolating a fraction enriched in Chamigrenal.

Materials:

• Crude organic extract

• Silica gel (60 Å, 70-230 mesh) for column chromatography[7]

• Glass chromatography column[8]

• Hexane, HPLC grade

• Ethyl acetate (EtOAc), HPLC grade

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• TLC developing chamber

• UV lamp (254 nm) and/or chemical stain (e.g., vanillin-sulfuric acid) for visualization

Procedure:

• Column Packing (Wet Slurry Method):

  • Place a small plug of glass wool at the bottom of the column.[9]

  • Prepare a slurry of silica gel in 100% hexane.[9]

  • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing and remove air bubbles.[8]

  • Add a small layer of sand on top of the silica bed to prevent disturbance during sample loading.[10]

  • Drain the solvent until the level is just above the sand layer. Do not let the column run dry.[11]

• Sample Loading (Dry Loading Method):

  • Dissolve the crude extract in a minimal amount of a volatile solvent (e.g., CH₂Cl₂).

  • Add a small amount of silica gel (approximately 1-2 times the weight of the extract) to the dissolved sample.

  • Evaporate the solvent completely on a rotary evaporator to obtain a dry, free-flowing powder of the extract adsorbed onto the silica.[10]

  • Carefully add this powder to the top of the prepared column.[10]

• Elution:

  • Begin elution with 100% hexane.

  • Gradually increase the polarity of the mobile phase by adding increasing percentages of ethyl acetate (e.g., 95:5, 90:10, 80:20 Hexane:EtOAc, and so on). This is known as a step gradient.[5]

  • Collect fractions of a fixed volume (e.g., 10-20 mL) in numbered test tubes.[11]

• Fraction Analysis:

  • Monitor the separation by spotting collected fractions onto TLC plates.

  • Develop the TLC plates in an appropriate solvent system (e.g., 85:15 Hexane:EtOAc).

  • Visualize the spots under a UV lamp and/or by staining.

  • Combine fractions that show similar TLC profiles. The fractions containing compounds with Rf values corresponding to sesquiterpenes are pooled for further purification.

Caption: Workflow for Column Chromatography.

Protocol 3: High-Performance Liquid Chromatography (HPLC) Purification

This protocol is for the final purification of Chamigrenal from the enriched fraction obtained via column chromatography.

Objective: To achieve high-purity isolation of Chamigrenal using semi-preparative or preparative HPLC.

Materials:

• Chamigrenal-enriched fraction from Protocol 2.

• HPLC system with a preparative or semi-preparative column (e.g., C18 reversed-phase or silica normal-phase).[12][13]

• HPLC-grade solvents (e.g., Acetonitrile, Methanol, Water for RP-HPLC; Hexane, Isopropanol for NP-HPLC).

• UV-Vis or Diode Array Detector (DAD).

• Fraction collector.

Procedure (Example using Reversed-Phase HPLC):

• Sample Preparation: Dissolve a known amount of the enriched fraction in the initial mobile phase solvent (e.g., a mixture of acetonitrile and water). Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

• Method Development (Analytical Scale):

  • Initially, develop a separation method on an analytical C18 column (e.g., 4.6 x 250 mm).

  • Run a gradient elution to determine the optimal mobile phase composition for separating the target peak from impurities. A typical gradient might be from 50% Acetonitrile/Water to 100% Acetonitrile over 30 minutes.

  • Monitor the elution at a suitable wavelength (e.g., 210-254 nm).

• Scaling to Preparative HPLC:

  • Scale up the analytical method to a preparative C18 column (e.g., 21.2 x 250 mm).[14]

  • Adjust the flow rate and injection volume according to the column dimensions to maintain separation while maximizing throughput.[14]

• Purification Run:

  • Inject the prepared sample onto the preparative column.

  • Run the optimized gradient method.

  • Use a fraction collector to automatically collect the eluent corresponding to the Chamigrenal peak, as identified by its retention time from the analytical run.

• Purity Analysis and Final Processing:

  • Analyze the purity of the collected fraction using analytical HPLC.

  • Combine all pure fractions.

  • Remove the HPLC solvents via rotary evaporation or lyophilization to obtain the pure, isolated Chamigrenal.

Data Presentation

The efficiency of isolation protocols is typically evaluated based on the yield and purity of the final product. The following table provides representative data for the isolation of sesquiterpenes from marine algae, which can be used as a benchmark for Chamigrenal isolation.

Isolation Step	Starting Material (Dry Weight)	Mass Obtained	Yield (%)	Purity (%)	Key Parameters / Notes
Solvent Extraction	500 g	15.0 g (Crude Extract)	3.0%	< 5%	Solvent: CH₂Cl₂/MeOH (1:1). Exhaustive maceration.
Column Chromatography	15.0 g (Crude Extract)	1.2 g (Target Fraction)	8.0% (from crude)	~40-60%	Stationary Phase: Silica Gel. Mobile Phase: Hexane/EtOAc gradient.
Preparative HPLC	1.2 g (Target Fraction)	80 mg (Pure Compound)	6.7% (from fraction)	> 95%	Column: C18 Reversed-Phase. Mobile Phase: Acetonitrile/Water gradient.
Overall Yield	500 g	80 mg	0.016%	> 95%	Final yield is relative to the initial dry biomass.

Note: Yields and purities are illustrative and can vary significantly based on the species, collection time, and specific experimental conditions.

References

• 1. Extraction, Isolation, and Identification of Sesquiterpenes from Laurencia Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isolation, Characterization and Antiproliferative Activity of New Metabolites from the South African Endemic Red Algal Species Laurencia alfredensis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. pcliv.ac.uk [pcliv.ac.uk]
• 11. youtube.com [youtube.com]
• 12. Extraction, Purification, and NMR Analysis of Terpenes from Brown Algae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. HPLC Purification of Chemically Modified RNA Aptamers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. agilent.com [agilent.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Challenges of Chamigrenal in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the solubility issues of Chamigrenal in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Chamigrenal and why is its solubility in aqueous solutions a concern?

A1: Chamigrenal is a naturally occurring sesquiterpenoid compound.[1] Like many other terpenes, its chemical structure is predominantly lipophilic, leading to poor solubility in water.[2][3][4] This low aqueous solubility can be a significant hurdle in experimental settings, particularly for in vitro and in vivo biological assays that require the compound to be dissolved in aqueous media to ensure accurate and reproducible results. Poor solubility can lead to precipitation, inaccurate concentration measurements, and reduced bioavailability.

Q2: What are the initial signs of solubility problems with Chamigrenal in my experiments?

A2: You may be encountering solubility issues if you observe any of the following:

• Visible Precipitate: The most obvious sign is the formation of a solid precipitate or cloudiness in your aqueous solution after adding Chamigrenal, even at low concentrations.

• Inconsistent Results: Poor solubility can lead to variability in your experimental outcomes due to inconsistent concentrations of the dissolved compound.

• Low Bioactivity: If the observed biological effect is lower than expected, it might be due to a significant portion of the compound not being in solution and thus unavailable to interact with its biological target.

Q3: Are there any simple, initial steps I can take to try and dissolve Chamigrenal in an aqueous buffer?

A3: Yes, before moving to more complex formulation strategies, you can try these preliminary steps:

• Co-solvents: Initially, you can attempt to dissolve Chamigrenal in a small amount of a water-miscible organic solvent, such as dimethyl sulfoxide (DMSO) or ethanol, before adding it to your aqueous buffer. However, be mindful of the final solvent concentration in your experiment, as it may have its own biological effects.

• Sonication: Applying ultrasonic energy can help to break down larger particles and aid in the dispersion and dissolution of the compound.

• Gentle Heating: For some compounds, gentle warming of the solution can increase solubility. However, this should be done with caution, as excessive heat can degrade the compound.

Troubleshooting Guides

This section provides detailed solutions to specific problems you might encounter when working with Chamigrenal.

Problem 1: Chamigrenal precipitates out of my aqueous solution, even when using a co-solvent like DMSO.

Potential Cause	Troubleshooting Step	Expected Outcome
Low Aqueous Solubility Limit Exceeded	The concentration of Chamigrenal may be too high for the amount of co-solvent used.	A clear solution at lower concentrations, or the need for a more advanced solubilization technique for higher concentrations.
Co-solvent Concentration Too Low	The final concentration of the co-solvent in the aqueous solution is insufficient to maintain Chamigrenal in solution.	A stable solution is formed by slightly increasing the co-solvent percentage (while staying within limits that do not affect the experimental model).
pH of the Aqueous Solution	The pH of the buffer may not be optimal for Chamigrenal's solubility.	While Chamigrenal is not ionizable, pH can influence the stability of some formulations. Testing a range of pH values may identify a more suitable condition.
"Salting Out" Effect	High salt concentrations in the buffer can decrease the solubility of hydrophobic compounds.	Diluting the buffer or using a buffer with a lower salt concentration may improve solubility.

Problem 2: My experimental results with Chamigrenal are inconsistent and not reproducible.

Potential Cause	Troubleshooting Step	Expected Outcome
Incomplete Dissolution	Chamigrenal is not fully dissolved, leading to variations in the actual concentration in solution between experiments.	Consistent and reproducible results are achieved by ensuring complete dissolution before use, which can be verified by visual inspection (clarity) or analytical techniques.
Precipitation Over Time	Chamigrenal may be precipitating out of the solution during the course of the experiment.	The use of a stabilizing formulation, such as a cyclodextrin inclusion complex or a nanoemulsion, should prevent precipitation and maintain a consistent concentration.
Adsorption to Labware	The hydrophobic nature of Chamigrenal can cause it to adsorb to the surface of plastic labware.	Using low-adhesion microplates or glass labware can minimize compound loss and improve the accuracy of the effective concentration.

Advanced Solubilization Strategies

For persistent solubility issues, more advanced formulation techniques are recommended. The table below summarizes some of these methods that have been successfully applied to other poorly soluble sesquiterpenoids.

Technique	Principle	Advantages	Considerations
Inclusion Complexation with Cyclodextrins	Chamigrenal is encapsulated within the hydrophobic cavity of a cyclodextrin molecule, whose hydrophilic exterior enhances aqueous solubility.[5][6][7]	Significant increase in aqueous solubility (can be in the range of 100-4600% for other sesquiterpenes), potential for improved stability.[6]	The choice of cyclodextrin type (e.g., β-cyclodextrin, HP-β-cyclodextrin) and the stoichiometry of the complex need to be optimized.
Nanoemulsion Formulation	Chamigrenal is dissolved in an oil phase, which is then dispersed as nanoscale droplets in an aqueous phase, stabilized by a surfactant.[1][8][9]	High loading capacity for lipophilic compounds, improved bioavailability, and can be suitable for various administration routes.[8]	Requires optimization of the oil, surfactant, and energy input (e.g., sonication) to achieve a stable nanoemulsion with a small droplet size.[1]
Solid Dispersion	Chamigrenal is dispersed in a solid, inert carrier matrix at the molecular level.[10][11][12]	Enhances the dissolution rate by presenting the compound in an amorphous state with a high surface area.[13]	The choice of carrier (e.g., PVP, PEG) and the preparation method (e.g., solvent evaporation, melt extrusion) are critical for the stability and performance of the solid dispersion.

Experimental Protocols

Protocol 1: Preparation of a Chamigrenal-Cyclodextrin Inclusion Complex (Kneading Method)

• Molar Ratio Determination: Start with a 1:1 molar ratio of Chamigrenal to β-cyclodextrin (or a derivative like HP-β-cyclodextrin).

• Mixing: Accurately weigh the Chamigrenal and cyclodextrin and place them in a mortar.

• Kneading: Add a small amount of a water-ethanol mixture (e.g., 1:1 v/v) dropwise to the powder mixture.

• Formation of Paste: Knead the mixture thoroughly with a pestle for 30-60 minutes to form a homogeneous paste.

• Drying: The paste is then dried in an oven at a controlled temperature (e.g., 40-50°C) or under vacuum until a constant weight is achieved.

• Sieving: The dried complex is pulverized and passed through a fine-mesh sieve to obtain a uniform powder.

• Solubility Testing: The solubility of the resulting powder in aqueous solutions can then be determined and compared to that of the free compound.

Protocol 2: Preparation of a Chamigrenal Nanoemulsion by Ultrasonication

• Preparation of the Oil Phase: Dissolve a known amount of Chamigrenal in a suitable carrier oil (e.g., medium-chain triglycerides).

• Preparation of the Aqueous Phase: In a separate container, dissolve a surfactant (e.g., Tween 80) in deionized water.

• Formation of a Coarse Emulsion: Gradually add the oil phase to the aqueous phase while continuously stirring at high speed using a homogenizer.

• Ultrasonication: Subject the coarse emulsion to high-intensity ultrasonic irradiation using a probe sonicator.[14][15][16][17] The sonication time and power should be optimized to achieve the desired droplet size (typically below 200 nm). The process should be carried out in an ice bath to prevent overheating.

• Characterization: The resulting nanoemulsion should be characterized for droplet size, polydispersity index (PDI), and zeta potential to ensure its quality and stability.

Visualizing Experimental Workflows and Biological Context

To further aid researchers, the following diagrams illustrate a typical workflow for solubility enhancement and a relevant biological pathway that sesquiterpenoids are known to modulate.

Caption: Workflow for addressing Chamigrenal solubility issues.

Caption: Potential inhibition of the NF-κB signaling pathway by Chamigrenal.

References

• 1. Nanoemulsions of terpene by-products from cannabidiol production have promising insecticidal effect on Callosobruchus maculatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chamigrane-Type Sesquiterpenes from Laurencia dendroidea as Lead Compounds against Naegleria fowleri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. oatext.com [oatext.com]
• 6. Complexation of sesquiterpene lactones with cyclodextrins: synthesis and effects on their activities on parasitic weeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cyclodextrin inclusion complexes: Topics by Science.gov [science.gov]
• 8. Topical Administration of Terpenes Encapsulated in Nanostructured Lipid-Based Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. japsonline.com [japsonline.com]
• 11. ijpcbs.com [ijpcbs.com]
• 12. Overview of the Manufacturing Methods of Solid Dispersion Technology for Improving the Solubility of Poorly Water-Soluble Drugs and Application to Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijbpas.com [ijbpas.com]
• 14. Ultrasonic-assisted preparation of eucalyptus oil nanoemulsion: Process optimization, in vitro digestive stability, and anti-Escherichia coli activity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Techniques for Formulation of Nanoemulsion Drug Delivery System: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Chamigrenal Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the purification of Chamigrenal isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying Chamigrenal isomers?

The main challenges in purifying Chamigrenal isomers stem from their structural similarities. As diastereomers, they often exhibit very close physical and chemical properties, leading to difficulties in separation. Key issues include:

• Co-elution: Isomers often have very similar retention times in chromatographic systems, making baseline separation difficult to achieve.

• Low Resolution: Achieving distinct peaks for each isomer can be challenging, often resulting in overlapping peaks.

• Peak Tailing: Interactions between the analytes and the stationary phase can lead to asymmetrical peak shapes, further complicating quantification and isolation.

• Sample Overloading: The need to process larger quantities of material for isolation can lead to decreased resolution.

Q2: What are the most common methods for separating Chamigrenal isomers?

The most frequently employed methods for the separation of Chamigrenal and other sesquiterpenoid isomers are chromatographic techniques. These include:

• Medium-Pressure Column Chromatography: Often used for initial fractionation of crude extracts.[1]

• High-Performance Liquid Chromatography (HPLC): The preferred method for achieving high-resolution separation of isomers. Normal-phase HPLC with a silica gel column is commonly used.[1][2]

• Size-Exclusion Chromatography: Techniques like Sephadex LH-20 are used for preliminary cleanup and fractionation based on molecular size.[1]

• Gas Chromatography (GC): Can be used for both analytical and preparative separation of volatile sesquiterpenes.[3]

Q3: Why are halogenated Chamigrenal isomers particularly challenging to purify?

Halogenated sesquiterpenes, including brominated and chlorinated Chamigrenal derivatives, introduce additional complexity. The presence and position of halogen atoms can subtly alter the polarity and stereochemistry of the isomers, leading to very small differences in their interaction with chromatographic stationary phases. This makes their separation even more challenging than their non-halogenated counterparts.

Troubleshooting Guide

This guide addresses specific problems that may be encountered during the purification of Chamigrenal isomers, particularly using HPLC.

Problem	Potential Cause	Suggested Solution
Poor resolution between isomer peaks	Incorrect mobile phase composition.	Optimize the solvent system by systematically varying the ratio of polar and non-polar solvents (e.g., n-hexane and ethyl acetate).
Inappropriate stationary phase.	Consider using a different type of silica gel or a column with a different particle size or pore size.
Flow rate is too high.	Reduce the flow rate to allow for better equilibration and interaction with the stationary phase.
Peak tailing	Active sites on the column.	Add a small amount of a polar modifier (e.g., a few drops of acetic acid or triethylamine, depending on the analyte) to the mobile phase to block active sites.
Column contamination or degradation.	Flush the column with a strong solvent or, if necessary, replace the column.
Sample overloading.	Reduce the injection volume or the concentration of the sample.
Inconsistent retention times	Fluctuations in column temperature.	Use a column oven to maintain a constant and controlled temperature.[3]
Mobile phase composition changing over time.	Prepare fresh mobile phase daily and ensure it is well-mixed. Degas the mobile phase to prevent bubble formation.[3][4]
Column not properly equilibrated.	Increase the column equilibration time with the mobile phase before injecting the sample.[3]
High backpressure	Blockage in the system (e.g., plugged frit or column).	Backflush the column with a strong, appropriate solvent. If the problem persists, replace the inline filter or the column frit.
Precipitated buffer or sample in the mobile phase.	Ensure all components of the mobile phase are fully soluble and filter the mobile phase before use.

Experimental Protocols

General Workflow for Purification of Chamigrenal Isomers from Laurencia species

This protocol is a generalized procedure based on methodologies reported for the isolation of chamigrane-type sesquiterpenes.[1][2]

• Extraction:

  • Lyophilize (freeze-dry) the algal specimens.

  • Extract the dried material with a 1:1 mixture of ethyl acetate (EtOAc) and methanol (MeOH) at room temperature, assisted by ultrasonication.

  • Filter the extract and concentrate it under reduced pressure.

• Initial Fractionation (Size-Exclusion Chromatography):

  • Subject the crude extract to size-exclusion chromatography using a Sephadex LH-20 column.

  • Elute with a solvent system such as n-hexane/CH₂Cl₂/MeOH (2:1:1).

  • Collect fractions and monitor by Thin Layer Chromatography (TLC) to pool fractions containing chamigranes.

• Intermediate Purification (Medium-Pressure Column Chromatography):

  • Further fractionate the chamigrane-enriched fractions using medium-pressure column chromatography on a silica gel column (e.g., LiChroprep® Si-60).

  • Elute with a gradient of n-hexane and ethyl acetate, gradually increasing the polarity.

• High-Resolution Separation (HPLC):

  • Perform final purification of the fractions containing isomeric mixtures by HPLC.

  • Use a normal-phase silica column (e.g., µ-Porasil™ silica column).

  • Elute with mixtures of n-hexane and ethyl acetate, adjusting the ratio to achieve optimal separation of the target isomers.

  • Monitor the elution using a Diode Array Detector (DAD) or UV detector at appropriate wavelengths (e.g., 210 and 254 nm).[2]

• Structure Elucidation:

  • Confirm the structure of the purified isomers using spectroscopic and spectrometric analysis, such as 1D and 2D NMR and High-Resolution Mass Spectrometry (HRMS).

Visualizations

Caption: General experimental workflow for the purification of Chamigrenal isomers.

Caption: Troubleshooting logic for poor separation of Chamigrenal isomers in HPLC.

References

• 1. mdpi.com [mdpi.com]
• 2. Algal-Derived Halogenated Sesquiterpenes from Laurencia dendroidea as Lead Compounds in Schistosomiasis Environmental Control - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HPLC Troubleshooting Guide [scioninstruments.com]
• 4. HPLC故障排除指南 [sigmaaldrich.com]

optimizing extraction parameters for maximizing Chamigrenal yield

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction of Chamigrenal and maximize its yield.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the extraction of Chamigrenal from its natural sources, primarily marine red algae of the Laurencia genus.

Issue 1: Low or No Yield of Chamigrenal

Possible Causes and Solutions:

• Improper Sample Preparation: The physical state of the algal material significantly impacts extraction efficiency.

  • Solution: Ensure the collected Laurencia species is properly handled post-harvest. Air-drying or freeze-drying is recommended to remove water content, which can hinder the penetration of less polar extraction solvents.[1] Once dried, the material should be ground into a fine powder to increase the surface area for solvent interaction.[1]

• Inappropriate Solvent Selection: The polarity of the solvent is crucial for selectively dissolving Chamigrenal, a sesquiterpenoid.

  • Solution: Chamigrenal, being a moderately polar sesquiterpenoid, is typically extracted with solvents of intermediate polarity. A mixture of chloroform and methanol (e.g., 2:1 v/v) is often effective for extracting a broad range of sesquiterpenes from Laurencia.[2][3] For a more targeted extraction, consider solvents like ethyl acetate or dichloromethane.[4] Non-polar solvents like hexane may result in lower yields, while highly polar solvents like pure methanol might co-extract undesirable water-soluble compounds.[5]

• Suboptimal Extraction Parameters: Extraction time, temperature, and the solvent-to-solid ratio are key parameters that need to be optimized.

  • Solution: For maceration, allow the powdered algal material to soak in the solvent for at least 3 days with frequent agitation.[6] For modern techniques like Ultrasound-Assisted Extraction (UAE), shorter extraction times (e.g., 20-60 minutes) are generally sufficient.[1] Elevated temperatures can enhance extraction efficiency but may also lead to the degradation of thermolabile compounds.[7] It is advisable to conduct extractions at room temperature or slightly elevated temperatures (e.g., 40-50°C).

• Degradation of Chamigrenal: Halogenated sesquiterpenoids can be unstable under certain conditions.

  • Solution: Avoid high temperatures and prolonged exposure to direct sunlight.[7] When using methanol as a solvent, be aware of the potential for artifact formation with certain terpenes.[2] Store extracts at low temperatures (e.g., -20°C) to prevent degradation.

Issue 2: Co-extraction of Impurities

Possible Causes and Solutions:

• Solvent System is Too Broad: Using a highly effective but non-selective solvent can lead to the co-extraction of a wide range of compounds.

  • Solution: Employ a multi-step extraction process. Start with a non-polar solvent like hexane to remove lipids and other non-polar compounds. Subsequently, extract the residue with a more polar solvent like ethyl acetate or a chloroform:methanol mixture to isolate the sesquiterpenoids.

• Lack of Post-Extraction Clean-up: The crude extract will likely contain a mixture of compounds.

  • Solution: Utilize chromatographic techniques for purification. Column chromatography with silica gel is a standard method for separating sesquiterpenes from other components of the extract.[8]

Issue 3: Emulsion Formation During Liquid-Liquid Extraction

Possible Causes and Solutions:

• Presence of Surfactant-like Molecules: Algal extracts can contain compounds that act as emulsifiers.

  • Solution: Instead of vigorous shaking, gently swirl the separatory funnel to minimize emulsion formation. Adding a saturated sodium chloride solution (brine) can help to break up emulsions by increasing the ionic strength of the aqueous layer.

Frequently Asked Questions (FAQs)

Q1: What is the primary natural source for Chamigrenal extraction?

A1: Chamigrenal and other chamigrane-type sesquiterpenoids are predominantly isolated from marine red algae belonging to the genus Laurencia.[9][10][11][12]

Q2: What are the recommended initial parameters for Chamigrenal extraction?

A2: For a starting point, consider the following:

• Extraction Method: Ultrasound-Assisted Extraction (UAE) is a good choice as it is generally more efficient and faster than traditional methods like maceration or Soxhlet extraction.[7][13]

• Solvent: A mixture of chloroform and methanol (2:1, v/v) is a robust solvent system for extracting a range of sesquiterpenoids from Laurencia.[2][3]

• Temperature: Room temperature to 40°C.

• Time: 20-60 minutes for UAE.

• Solvent-to-Solid Ratio: A ratio of 10:1 to 20:1 (mL of solvent to g of dried algae) is a common starting point.

Q3: How can I quantify the yield of Chamigrenal in my extract?

A3: High-Performance Liquid Chromatography (HPLC) with a UV detector or Mass Spectrometry (MS) detector is a common and accurate method for quantifying Chamigrenal.[4][7] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, particularly for volatile sesquiterpenoids.[1] A pure standard of Chamigrenal will be required for calibration and accurate quantification.

Q4: Are there any known stability issues with Chamigrenal?

A4: While specific stability data for Chamigrenal is limited, halogenated sesquiterpenoids can be sensitive to heat, light, and certain solvents.[2] It is recommended to store both the algal material and the extracts in a cool, dark place. Avoid unnecessarily high temperatures during the extraction and solvent removal steps.

Data Presentation

Table 1: Comparison of Extraction Methods for Sesquiterpenoids from Marine Algae

Extraction Method	Principle	Advantages	Disadvantages	Typical Extraction Time
Maceration	Soaking the material in a solvent at room temperature.[6]	Simple, low cost.[1]	Time-consuming, may have lower efficiency.[1]	3-7 days
Soxhlet Extraction	Continuous extraction with a cycling solvent.[1]	More efficient than maceration, exhaustive extraction.	Can degrade thermolabile compounds due to heat.[7]	6-24 hours
Ultrasound-Assisted Extraction (UAE)	Uses ultrasonic waves to disrupt cell walls and enhance solvent penetration.[13]	Fast, efficient, reduced solvent consumption.[7]	May require specialized equipment.	20-60 minutes

Table 2: Influence of Solvent Polarity on the Extraction of Compounds from Laurencia Species

Solvent/Solvent System	Polarity	Target Compounds	Expected Chamigrenal Yield	Reference
Hexane	Non-polar	Lipids, non-polar terpenes	Low to Moderate	[5]
Chloroform	Moderately Polar	Sesquiterpenoids, other moderately polar compounds	Good to High	[4]
Ethyl Acetate	Moderately Polar	Sesquiterpenoids, flavonoids	Good to High	[4]
Dichloromethane:Methanol (2:1)	Moderately Polar	Broad range of lipophilic metabolites	High	[2]
Methanol	Polar	Polyphenols, polar glycosides, some sesquiterpenoids	Moderate (risk of co-extracting impurities)	[4][14]

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Chamigrenal

• Sample Preparation: Air-dry or freeze-dry the fresh Laurencia algae. Grind the dried material into a fine powder using a blender or a mill.

• Extraction:

  • Place 10 g of the powdered algae into a 250 mL Erlenmeyer flask.

  • Add 200 mL of a chloroform:methanol (2:1 v/v) solvent mixture.

  • Place the flask in an ultrasonic bath.

  • Sonicate for 30 minutes at a controlled temperature (e.g., 30-40°C).

• Filtration: Separate the extract from the solid residue by vacuum filtration through a sintered glass funnel.

• Solvent Removal: Evaporate the solvent from the filtrate using a rotary evaporator at a temperature not exceeding 40°C.

• Quantification: Redissolve the crude extract in a known volume of a suitable solvent (e.g., methanol) and analyze by HPLC to determine the Chamigrenal concentration and yield.

Protocol 2: Maceration for Chamigrenal Extraction

• Sample Preparation: Prepare the dried and powdered Laurencia algae as described in the UAE protocol.

• Extraction:

  • Place 10 g of the powdered algae into a 500 mL screw-cap Erlenmeyer flask.

  • Add 200 mL of ethyl acetate.

  • Seal the flask and allow it to stand at room temperature for 3 days with occasional shaking.

• Filtration and Solvent Removal: Follow steps 3 and 4 from the UAE protocol.

• Quantification: Follow step 5 from the UAE protocol.

Visualizations

References

• 1. A Critical Comparison of the Advanced Extraction Techniques Applied to Obtain Health-Promoting Compounds from Seaweeds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 3. Brominated sesquiterpenes from the red alga Laurencia obtusa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phytochemical screening, antioxidant potential, and cytotoxic effects of different extracts of red algae (Laurencia snyderiae) on HT29 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The effect of solvents polarity and extraction conditions on the microalgal lipids yield, fatty acids profile, and biodiesel properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Chamigrane-Type Sesquiterpenes from Laurencia dendroidea as Lead Compounds against Naegleria fowleri - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chamigrane-Type Sesquiterpenes from Laurencia dendroidea as Lead Compounds against Naegleria fowleri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Halogenated Sesquiterpenoids from the Red Alga Laurencia tristicha Collected in Taiwan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Benefits and Drawbacks of Ultrasound-Assisted Extraction for the Recovery of Bioactive Compounds from Marine Algae - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Effect of Different Solvents on the Extraction of Compounds from Different Parts of Undaria pinnatifida (Harvey) Suringar [mdpi.com]

stability of Chamigrenal under different storage conditions

For researchers, scientists, and drug development professionals working with Chamigrenal, ensuring its stability throughout experimental and storage phases is critical for reliable and reproducible results. This technical support center provides a comprehensive guide to understanding and managing the stability of Chamigrenal under various conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of Chamigrenal?

A1: Based on the chemical structure of Chamigrenal—a sesquiterpenoid containing an α,β-unsaturated aldehyde—the primary factors influencing its stability are expected to be temperature, pH, light, and the presence of oxidizing or reducing agents.[1][2][3][4] Unsaturated systems and aldehyde groups are susceptible to degradation under thermal stress, acidic or basic conditions, and photo-oxidation.[2][4]

Q2: What are the recommended long-term storage conditions for solid Chamigrenal?

A2: For long-term storage, solid Chamigrenal powder should be stored at -20°C. Under these conditions, it is reported to be stable for up to two years. It is crucial to keep the container tightly sealed to prevent moisture absorption and potential degradation.

Q3: How should I store Chamigrenal in solution?

A3: The stability of Chamigrenal in solution is dependent on the solvent and temperature. For solutions in DMSO, storage at -80°C is recommended for up to six months. For shorter-term storage, a solution in DMSO can be kept at 4°C for up to two weeks. It is advisable to prepare fresh solutions for immediate use whenever possible.

Q4: Is Chamigrenal sensitive to light?

Q5: What is the expected stability of Chamigrenal at different pH values?

A5: The aldehyde functional group in Chamigrenal makes it susceptible to degradation in both acidic and basic conditions. Aldehydes can undergo various reactions in the presence of acids or bases, which could lead to instability. It is recommended to maintain neutral pH conditions when working with Chamigrenal in aqueous solutions to minimize potential degradation.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Inconsistent experimental results	Degradation of Chamigrenal stock solution.	- Prepare fresh stock solutions before each experiment. - Aliquot stock solutions to avoid repeated freeze-thaw cycles. - Verify the storage conditions of the stock solution (temperature, light protection).
Appearance of unknown peaks in HPLC analysis	Formation of degradation products.	- Conduct a forced degradation study to identify potential degradation products. - Adjust the mobile phase and gradient of your HPLC method to achieve better separation of the main peak from impurities. - Ensure the sample is analyzed promptly after preparation.
Loss of biological activity	Chemical modification of the Chamigrenal molecule.	- Confirm the integrity of the compound using an analytical technique like HPLC-MS before conducting biological assays. - Avoid exposing Chamigrenal to harsh conditions such as extreme pH, high temperatures, or strong light.
Discoloration of the sample	Potential oxidation or polymerization.	- Store the compound under an inert atmosphere (e.g., argon or nitrogen) if possible. - Avoid contact with strong oxidizing agents.

Stability Data Summary

The following table summarizes the known stability data for Chamigrenal.

Form	Solvent	Storage Temperature	Reported Stability
Powder	-	-20°C	2 years
Solution	DMSO	4°C	2 weeks
Solution	DMSO	-80°C	6 months

Experimental Protocols

Protocol 1: Forced Degradation Study of Chamigrenal

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation pathways and products of Chamigrenal. This is crucial for developing a stability-indicating analytical method.[7]

1. Preparation of Stock Solution:

• Prepare a stock solution of Chamigrenal in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place the solid Chamigrenal powder in an oven at 60°C for 48 hours.

• Photodegradation: Expose a solution of Chamigrenal (100 µg/mL in acetonitrile) to UV light (254 nm) and fluorescent light for a defined period, following ICH Q1B guidelines.[7]

3. Sample Analysis:

• After the specified stress period, neutralize the acidic and basic samples.

• Dilute all samples to a suitable concentration (e.g., 100 µg/mL) with the mobile phase.

• Analyze the samples by a suitable analytical method, such as HPLC with UV or MS detection, to identify and quantify any degradation products.

Protocol 2: Development of a Stability-Indicating HPLC Method

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential for accurately quantifying Chamigrenal in the presence of its degradation products.[8]

1. Instrumentation:

• HPLC system with a UV or photodiode array (PDA) detector.

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm).

2. Chromatographic Conditions (Initial):

• Mobile Phase: A gradient of acetonitrile and water.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by UV-Vis spectral analysis of Chamigrenal (scan from 200-400 nm).

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

3. Method Development and Validation:

• Inject the stressed samples from the forced degradation study.

• Optimize the mobile phase gradient to achieve baseline separation between the parent Chamigrenal peak and all degradation product peaks.

• Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Visualizations

Logical Workflow for Stability Testing

Caption: Workflow for conducting forced degradation studies and developing a stability-indicating method.

Potential Degradation Pathway of Chamigrenal

Caption: Postulated degradation pathways for Chamigrenal based on its chemical structure.

References

• 1. Terpene degradation and extraction from basil and oregano leaves using subcritical water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijmr.net.in [ijmr.net.in]

Technical Support Center: Troubleshooting Low Bioactivity of Synthetic Chamigrenal

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the low bioactivity of synthetic chamigrenal compounds.

Frequently Asked Questions (FAQs)

Q1: My synthetic chamigrenal shows significantly lower bioactivity compared to the natural product. What are the potential reasons?

A1: Several factors can contribute to the discrepancy in bioactivity between synthetic and natural chamigrenal:

• Stereochemistry: Chamigrenals possess multiple chiral centers, and their biological activity is often highly dependent on the specific stereoisomer. Incorrect stereochemistry at one or more centers in your synthetic compound can lead to a dramatic loss of activity. For instance, the anti-parasitic activity of the chamigrane sesquiterpene (+)-elatol is significantly higher than its enantiomer, (-)-elatol.[1][2][3]

• Compound Purity: Impurities from the synthetic process can interfere with the bioassay or misrepresent the concentration of the active compound. These impurities can arise from incomplete reactions, side-products, or residual reagents and solvents.[]

• Solubility and Aggregation: Poor solubility of the synthetic compound in the bioassay medium can lead to precipitation or aggregation, reducing its effective concentration and thus its apparent bioactivity.

• Compound Stability: The synthetic chamigrenal may be unstable under the bioassay conditions (e.g., pH, temperature, light exposure), leading to degradation and loss of activity.

• Assay Interference: Components of your synthetic sample could interfere with the assay itself, for example, by causing fluorescence quenching or enhancement in fluorescence-based assays.

Q2: How can I confirm the stereochemistry of my synthetic chamigrenal?

A2: The stereocontrolled synthesis of the spirocyclic ring fusion in chamigranes is a known challenge.[5] It is crucial to use analytical techniques to confirm the stereochemistry of your final compound and intermediates. Recommended methods include:

• X-ray Crystallography: This provides the absolute configuration of a crystalline compound.

• Chiral High-Performance Liquid Chromatography (HPLC): This can be used to separate and quantify different stereoisomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Advanced NMR techniques, such as Nuclear Overhauser Effect (NOE) experiments, can help determine the relative stereochemistry of the molecule.

Q3: What are some common pitfalls in the synthesis of chamigrenal and other spirocyclic sesquiterpenoids that could lead to inactive compounds?

A3: The synthesis of spirocyclic sesquiterpenoids like chamigrenals presents several challenges:

• Control of Quaternary Stereocenters: The spirocyclic core of chamigranes contains a quaternary carbon center, the stereoselective construction of which is a significant synthetic hurdle.[5]

• Regio- and Stereoselectivity of Functionalization: Introducing functional groups, such as halogens, at specific positions with the correct stereochemistry can be difficult and may require specialized reagents and reaction conditions.

• Side Reactions: Complex multi-step syntheses can be prone to unexpected side reactions, leading to a mixture of products and challenging purification.

Q4: My synthetic compound is pure and has the correct stereochemistry, but the bioactivity is still low. What bioassay-related factors should I investigate?

A4: If you are confident about your compound's integrity, the issue may lie within the bioassay itself. Consider the following:

• Assay Validation: Ensure your bioassay is properly validated for accuracy, precision, and specificity.

• Positive and Negative Controls: Always include appropriate positive and negative controls to ensure the assay is performing as expected.

• Compound Solubility in Assay Medium: Visually inspect for any precipitation of your compound in the assay wells. Consider using a different solvent or a solubilizing agent if solubility is an issue.

• Interference with Assay Readout: Test whether your compound, at the concentrations used, interferes with the assay's detection method (e.g., absorbance, fluorescence).

• Cell Line and Passage Number: If using a cell-based assay, ensure the cell line is correct and has not been passaged too many times, which can alter its responsiveness.

Troubleshooting Guides

Guide 1: Investigating Low Anti-inflammatory Activity

This guide focuses on troubleshooting low activity in assays measuring the inhibition of nitric oxide (NO) and prostaglandin E2 (PGE2) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low anti-inflammatory activity.

Quantitative Data Summary:

Compound	Bioactivity Assay	Cell Line	IC50 (µM)	Reference
(+)-Elatol	Anti-parasitic	Naegleria fowleri	1.08	[1][2][3]
(-)-Elatol	Anti-parasitic	Naegleria fowleri	36.77	[1][2][3]
Merulinol B	Cytotoxicity	KATO-3	25.3	[6]
Merulinol C	Cytotoxicity	KATO-3	35.0	[6]
Epimuqubilin A	NO Inhibition	RAW 264.7	7.4	[7]
Sigmosceptrellin A	NO Inhibition	RAW 264.7	9.9	[7]

Experimental Protocols

Protocol 1: Nitric Oxide (NO) Production Assay in LPS-Stimulated RAW 264.7 Macrophages

This protocol is for measuring the inhibitory effect of a synthetic chamigrenal on NO production.

Materials:

• RAW 264.7 macrophage cells

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Lipopolysaccharide (LPS)

• Griess Reagent (1% sulfanilamide and 0.1% naphthylethylenediamine dihydrochloride in 2.5% phosphoric acid)

• Sodium Nitrite (for standard curve)

• 96-well plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1.5 x 10⁵ cells/mL and incubate for 24 hours.[8]

• Compound Treatment: Pre-treat the cells with various concentrations of your synthetic chamigrenal for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.[8]

• Griess Reaction:

  • Transfer 100 µL of the cell culture supernatant to a new 96-well plate.

  • Add 100 µL of Griess reagent to each well.[8]

  • Incubate at room temperature for 10-15 minutes.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Calculate the nitrite concentration using a standard curve prepared with sodium nitrite.

Protocol 2: MTT Assay for Cytotoxicity

This protocol determines if the observed low bioactivity is due to cytotoxicity of the synthetic chamigrenal.

Materials:

• Cells used in the primary bioassay (e.g., RAW 264.7)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO) or other solubilizing agent

• 96-well plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density and incubate for 24 hours.

• Compound Treatment: Treat the cells with the same concentrations of your synthetic chamigrenal as used in the primary bioassay for the same duration.

• MTT Addition:

  • Remove the culture medium.

  • Add 50 µL of serum-free medium and 50 µL of MTT solution to each well.[9]

  • Incubate for 3-4 hours at 37°C.[9]

• Formazan Solubilization:

  • Remove the MTT solution.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.[9]

  • Shake the plate for 15 minutes on an orbital shaker.

• Measurement: Measure the absorbance at 570-590 nm.

Signaling Pathway Diagrams

Diagram 1: Anti-inflammatory Action of Chamigrenals

Many anti-inflammatory compounds act by inhibiting the NF-κB signaling pathway, which leads to a reduction in the expression of pro-inflammatory enzymes like iNOS and COX-2.

Caption: Potential inhibition of the NF-κB pathway by synthetic chamigrenal.

References

• 1. Chamigrane-Type Sesquiterpenes from Laurencia dendroidea as Lead Compounds against Naegleria fowleri - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chamigrane-Type Sesquiterpenes from Laurencia dendroidea as Lead Compounds against Naegleria fowleri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 5. Enantioselective Synthesis of (+)-Majusculone - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chamigrane Sesquiterpenes from a Basidiomycetous Endophytic Fungus XG8D Associated with Thai Mangrove Xylocarpus granatum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. broadpharm.com [broadpharm.com]

Technical Support Center: Consistent Chamigrenal Quantification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the quantification of Chamigrenal, a sesquiterpenoid natural product.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical methods for quantifying Chamigrenal?

A1: The most prevalent methods for the quantification of sesquiterpenoids like Chamigrenal are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). GC-MS is often preferred for volatile and thermally stable sesquiterpenes, while HPLC is suitable for less volatile or thermally labile compounds.

Q2: I am not getting a reproducible signal for my Chamigrenal standard. What could be the issue?

A2: Lack of reproducibility can stem from several factors. One common issue is the instability of the analyte. Chamigrenal, like many natural products, can be susceptible to degradation when exposed to light, heat, or certain solvents. It is crucial to store standards in a cool, dark place and to prepare fresh solutions regularly. Inconsistent sample preparation, injection volume, or instrument parameters can also lead to variability.

Q3: My sample matrix appears to be interfering with the quantification. How can I mitigate this?

A3: Matrix effects, where other components in the sample enhance or suppress the analyte signal, are a significant challenge in natural product analysis.[1][2][3][4] To address this, consider implementing more rigorous sample cleanup procedures such as solid-phase extraction (SPE) to remove interfering substances. The use of an internal standard that is structurally similar to Chamigrenal can also help to correct for matrix effects. Additionally, optimizing the chromatographic conditions to better separate Chamigrenal from matrix components is a key strategy.

Q4: What is the best way to ensure the long-term stability of my Chamigrenal samples and standards?

A4: For long-term stability, it is recommended to store both stock solutions and prepared samples at low temperatures, typically -20°C or below, in amber vials to protect from light.[5] The choice of solvent can also impact stability; ensure the solvent used does not promote degradation. It is advisable to perform periodic stability studies to understand how the concentration of Chamigrenal changes over time under your specific storage conditions.

Troubleshooting Guides

HPLC Method Troubleshooting

Issue	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	- Column degradation- Incompatible injection solvent with mobile phase- Column overload	- Replace the HPLC column.- Ensure the injection solvent is similar in composition to the mobile phase.- Reduce the concentration or volume of the injected sample.
Inconsistent Retention Times	- Fluctuations in mobile phase composition- Inconsistent column temperature- Leaks in the system	- Prepare fresh mobile phase and ensure proper mixing.- Use a column oven to maintain a stable temperature.- Check all fittings and connections for leaks.
High Backpressure	- Clogged column frit or tubing- Particulate matter in the sample- Precipitated buffer in the mobile phase	- Back-flush the column or replace the frit.- Filter all samples through a 0.22 µm filter before injection.- Ensure buffer components are fully dissolved in the mobile phase.
No Peaks Detected	- Detector lamp is off- No sample injected- Incorrect detector wavelength	- Turn on the detector lamp.- Verify the autosampler is functioning correctly and there is sample in the vial.- Set the detector to the appropriate wavelength for Chamigrenal.

GC-MS Method Troubleshooting

Issue	Potential Cause	Recommended Solution
Poor Peak Shape	- Active sites in the inlet liner or column- Incorrect injection temperature- Column contamination	- Use a deactivated inlet liner and consider derivatization of the analyte.- Optimize the injection port temperature to ensure complete vaporization without degradation.- Bake out the column according to the manufacturer's instructions.
Low Signal Intensity	- Leak in the system- Dirty ion source- Inefficient ionization	- Perform a leak check of the entire GC-MS system.- Clean the ion source components as per the instrument manual.- Optimize the ionization energy and other MS parameters.
Mass Spectrum Not Matching Library	- Co-eluting compounds- Thermal degradation of the analyte- Incorrect mass calibration	- Improve chromatographic separation to resolve co-eluting peaks.- Lower the injection port and oven temperatures.- Perform a mass calibration of the spectrometer.
Baseline Noise or Drift	- Contaminated carrier gas- Column bleed- Septum bleed	- Use high-purity carrier gas with appropriate traps.- Condition the column at the recommended temperature.- Use high-quality, low-bleed septa and replace them regularly.

Experimental Protocols

Protocol 1: Quantitative Analysis of Chamigrenal by HPLC-UV

• Standard Preparation:

  • Prepare a stock solution of Chamigrenal standard (1 mg/mL) in methanol.

  • Perform serial dilutions to create a series of calibration standards ranging from 1 µg/mL to 100 µg/mL.

  • Prepare a quality control (QC) sample at a mid-range concentration.

• Sample Preparation:

  • Extract the sample matrix (e.g., plant tissue, microbial culture) with a suitable solvent (e.g., ethyl acetate).

  • Evaporate the solvent and reconstitute the residue in methanol.

  • Filter the sample through a 0.22 µm syringe filter prior to injection.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Injection Volume: 10 µL.

  • Detector: UV detector at a wavelength of 210 nm.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the Chamigrenal standards against their known concentrations.

  • Determine the concentration of Chamigrenal in the samples by interpolating their peak areas from the calibration curve.

Protocol 2: Quantitative Analysis of Chamigrenal by GC-MS

• Standard and Sample Preparation:

  • Follow the same standard and sample preparation steps as in the HPLC protocol, but use a volatile solvent compatible with GC analysis (e.g., hexane or dichloromethane).

• GC-MS Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Inlet Temperature: 250°C.

  • Injection Mode: Splitless.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

• Data Analysis:

  • Create a calibration curve using the peak areas of a characteristic ion of Chamigrenal from the standard injections.

  • Quantify Chamigrenal in the samples by comparing their peak areas to the calibration curve.

Quantitative Data Summary

Table 1: HPLC-UV Quantification of a Representative Sesquiterpenoid

Sample ID	Retention Time (min)	Peak Area	Concentration (µg/mL)
Standard 1	5.21	150234	10.0
Standard 2	5.22	301567	20.0
Standard 3	5.21	752341	50.0
Sample A	5.23	453210	30.1
Sample B	5.22	210987	14.0

Table 2: GC-MS Quantification of a Representative Sesquiterpenoid

Sample ID	Retention Time (min)	Peak Area (Quant Ion)	Concentration (ng/mL)
Standard 1	12.45	54321	5.0
Standard 2	12.46	108765	10.0
Standard 3	12.45	271543	25.0
Sample X	12.47	154321	14.2
Sample Y	12.46	87654	8.1

Visualizations

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stability of Cocaine Compounds in Biological Fluids During Post-Analytical Sample Storage - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Matrix Effects in LC-MS Analysis of Chamigrenal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of Chamigrenal.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[1][2] This phenomenon can lead to ion suppression (decreased signal) or ion enhancement (increased signal), which negatively impacts the accuracy, precision, and sensitivity of quantitative methods.[2][3][4][5] In biological samples, phospholipids are a common cause of matrix effects, particularly with electrospray ionization (ESI), which is highly susceptible to this issue.[6]

Q2: How can I determine if my Chamigrenal analysis is affected by matrix effects?

A2: There are two primary methods to assess matrix effects:

• Post-Column Infusion (Qualitative): This method helps identify regions in the chromatogram where ion suppression or enhancement occurs.[3][7] It involves infusing a constant flow of a Chamigrenal standard solution into the MS while injecting a blank, extracted sample matrix. A dip or rise in the baseline signal at specific retention times indicates the presence of matrix effects.[3]

• Post-Extraction Spike (Quantitative): This is the most common method for quantifying the extent of matrix effects. It involves comparing the peak response of an analyte spiked into an extracted blank matrix with the response of the analyte in a neat solvent at the same concentration.[6][7]

Q3: What is the most effective way to compensate for matrix effects?

A3: The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for compensating for matrix effects.[6][8] A SIL-IS, such as deuterium or carbon-13 labeled Chamigrenal, is chemically identical to the analyte and will co-elute, experiencing the same degree of ion suppression or enhancement.[8][9] This allows for accurate correction of the analyte signal, thereby improving data accuracy and reproducibility.[9]

Q4: When should I focus on minimizing matrix effects instead of just compensating for them?

A4: Minimizing matrix effects is crucial when high sensitivity is required, as compensation with an internal standard does not recover the signal lost to ion suppression.[6][7] If your method's limit of quantitation is compromised by severe signal suppression, you should focus on minimizing the matrix effects themselves. This is achieved by optimizing sample preparation to remove interferences, refining chromatographic separation, or adjusting MS parameters.[3][7]

Q5: My Chamigrenal signal is inconsistent and lower than expected. Is this always due to ion suppression?

A5: While ion suppression is a very common cause, other factors could be responsible. These include poor analyte recovery during sample preparation, analyte instability, or issues with the LC-MS system itself. It is important to evaluate recovery and matrix effects separately to pinpoint the root cause of the problem. In some rare cases, matrix components can even alter the chromatographic behavior (retention time and peak shape) of the analyte.[1]

Section 2: Troubleshooting Guide

Problem: Poor reproducibility, accuracy, or linearity in quantitative results for Chamigrenal.

• Possible Cause: Unidentified or uncorrected matrix effects are interfering with the analyte ionization, causing variable signal response between samples and standards.[2]

• Troubleshooting Steps:

  • Assess the Matrix Effect: First, quantify the matrix effect using the post-extraction spike method (see Protocol 1). A significant deviation from 100% (e.g., <85% or >115%) confirms the presence of a matrix effect.

  • Incorporate a Suitable Internal Standard: If not already in use, add a SIL-IS for Chamigrenal. This is the most reliable way to compensate for variability.[6] If a SIL-IS is unavailable, a structural analog may be used, but it must be validated to ensure it co-elutes and behaves similarly to Chamigrenal.

  • Optimize Sample Preparation: The most effective way to combat matrix effects is to remove the interfering components before analysis.[6]

    • Move from a simple protein precipitation (PPT) method to a more selective technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[10]

    • Mixed-mode SPE is often very effective at removing a broad range of interferences, including phospholipids.[10]

  • Refine Chromatography: Adjust the LC gradient to better separate Chamigrenal from the regions where matrix effects were observed (identified via post-column infusion). Using a UPLC system can also improve resolution and reduce effects.[10]

  • Consider Sample Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components.[7][11] This is a viable strategy only if the resulting Chamigrenal concentration remains well above the method's limit of quantitation.[3]

Section 3: Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike Method)

This protocol provides a method to calculate the percentage of matrix effect on the Chamigrenal analyte signal.

• Prepare Two Sets of Samples:

  • Set A (Analyte in Neat Solution): Prepare a standard solution of Chamigrenal in the mobile phase solvent at a known concentration (e.g., 50 ng/mL).

  • Set B (Analyte in Extracted Matrix): Select at least 6-10 different sources of blank matrix (e.g., plasma, tissue homogenate). Process these blank samples using your established extraction procedure. After the final extraction step, spike the resulting extracts with Chamigrenal to achieve the same final concentration as in Set A.

• LC-MS Analysis: Inject the samples from both sets into the LC-MS system and record the analyte peak areas.

• Calculation: Calculate the matrix effect (ME) for each blank matrix source using the following formula:

  • ME (%) = (Peak Area in Set B / Mean Peak Area in Set A) * 100

• Interpretation:

  • ME = 100%: No matrix effect.

  • ME < 100%: Ion suppression.

  • ME > 100%: Ion enhancement.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE) to Minimize Matrix Effects

This protocol outlines a general procedure using mixed-mode SPE, which is highly effective for cleaning up complex biological samples.

• Sample Pre-treatment: Dilute the sample (e.g., 100 µL of plasma) with an aqueous solution, such as 2% formic acid or 50 mM ammonium acetate, to ensure proper binding to the sorbent.

• Conditioning: Condition the mixed-mode SPE cartridge (e.g., polymeric reversed-phase with strong cation exchange) by passing an organic solvent (e.g., methanol) followed by an aqueous solution (e.g., water or the pre-treatment solution).

• Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove highly polar interferences. A subsequent wash with a stronger organic solvent (e.g., methanol) can then be used to elute phospholipids and other non-polar interferences while the analyte is retained by the ion-exchange mechanism.

• Elution: Elute the target analyte, Chamigrenal, using a solvent mixture designed to disrupt both retention mechanisms (e.g., 5% ammonium hydroxide in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the mobile phase for LC-MS analysis.

Section 4: Data Presentation

Table 1: Example Calculation of Matrix Effect using the Post-Extraction Spike Method

Sample Source	Peak Area (Set A - Neat Solution)	Peak Area (Set B - Spiked Post-Extraction)	Matrix Effect (%)
Replicate 1	155,000
Replicate 2	162,000
Replicate 3	158,000
Mean (Set A)	158,333
Blank Matrix 1	95,000	60.0% (Suppression)
Blank Matrix 2	101,500	64.1% (Suppression)
Blank Matrix 3	91,000	57.5% (Suppression)
Blank Matrix 4	178,000	112.4% (Enhancement)

Table 2: Comparison of Sample Preparation Techniques for Matrix Effect Removal

Technique	General Procedure	Effectiveness in ME Removal	Advantages	Disadvantages
Protein Precipitation (PPT)	Add cold organic solvent (e.g., acetonitrile) to precipitate proteins.[6]	Low .[10] Often leaves significant amounts of phospholipids and other endogenous components.[10]	Fast, simple, inexpensive.	Non-selective, results in "dirty" extracts with high matrix effects.[10]
Liquid-Liquid Extraction (LLE)	Extract analyte from aqueous sample into an immiscible organic solvent based on pH and polarity.[6]	Moderate to High. Can provide clean extracts if the solvent system is optimized.[10]	More selective than PPT, can remove many interferences.	Can have low recovery for polar analytes, may be labor-intensive.[10]
Solid-Phase Extraction (SPE)	Isolate analyte on a solid sorbent, wash away interferences, and elute analyte with a strong solvent.[6]	High to Very High. Especially with mixed-mode sorbents that offer multiple retention mechanisms.[10]	Highly selective, produces very clean extracts, significantly reduces matrix effects.[10]	More expensive, requires method development.

Section 5: Visual Guides

Caption: Decision workflow for identifying and addressing matrix effects.

Caption: Experimental workflow for the post-extraction spike method.

References

• 1. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpbs.net [ijpbs.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]

Technical Support Center: Enhancing the Resolution of Chamigrenal Enantiomers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the chiral resolution of Chamigrenal enantiomers.

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental process of separating Chamigrenal enantiomers.

Issue 1: Poor or No Resolution of Enantiomers on a Chiral Stationary Phase (CSP)

Potential Cause	Troubleshooting Steps
Inappropriate Chiral Stationary Phase (CSP)	The chosen CSP may not provide sufficient stereognostic recognition for Chamigrenal enantiomers. Screen a variety of CSPs with different chiral selectors (e.g., polysaccharide-based, Pirkle-type). Polysaccharide-based columns, such as those with cellulose or amylose derivatives, are often a good starting point for natural products.[1][2][3]
Incorrect Mobile Phase Composition	The mobile phase composition is critical for achieving enantioselectivity.[1] For normal-phase chromatography, systematically vary the ratio of the non-polar solvent (e.g., hexane, heptane) to the polar modifier (e.g., isopropanol, ethanol). Small changes in the modifier percentage can significantly impact resolution. For reverse-phase chromatography, adjust the ratio of aqueous buffer to organic solvent (e.g., acetonitrile, methanol).
Suboptimal Temperature	Temperature can influence the thermodynamics of the chiral recognition process.[1] Experiment with a range of column temperatures (e.g., 10°C to 40°C). Lower temperatures often, but not always, improve resolution by enhancing the stability of the transient diastereomeric complexes formed on the CSP.
Inappropriate Mobile Phase Additives	Acidic or basic additives can improve peak shape and selectivity, especially if the Chamigrenal derivative has ionizable functional groups.[1] For normal-phase, consider adding small amounts of an acid (e.g., trifluoroacetic acid) or a base (e.g., diethylamine). For reverse-phase, adjust the pH of the aqueous component.
Low Flow Rate	Slower flow rates can sometimes improve resolution by allowing more time for the enantiomers to interact with the CSP. However, this will also increase analysis time and lead to broader peaks. Optimize the flow rate to find a balance between resolution and efficiency.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Potential Cause	Troubleshooting Steps
Secondary Interactions with the Stationary Phase	Unwanted interactions between the analyte and the silica support or residual silanols can cause peak tailing. The use of mobile phase additives (as described above) can help to mask these active sites.
Column Overload	Injecting too much sample can lead to peak distortion. Reduce the injection volume or the concentration of the sample.
Extracolumn Dead Volume	Excessive dead volume in the HPLC system (e.g., from tubing that is too long or has too large an internal diameter) can contribute to peak broadening and tailing. Ensure all connections are properly made and use tubing with appropriate dimensions.
Column Contamination or Degradation	The column may be contaminated with strongly retained compounds from previous injections, or the stationary phase may have degraded. Flush the column with a strong solvent (check the column's instruction manual for compatible solvents).[4] If the problem persists, the column may need to be replaced.

Issue 3: High Backpressure

Potential Cause	Troubleshooting Steps
Blocked Inlet Frit	Particulate matter from the sample or mobile phase can block the inlet frit of the column.[4] Reverse-flush the column (if permitted by the manufacturer) at a low flow rate. If this does not resolve the issue, the frit may need to be replaced. The use of a guard column and filtering all samples and mobile phases is highly recommended to prevent this.[4]
Precipitation in the System	The sample may be precipitating in the mobile phase, or salts from a buffer may be precipitating in the presence of a high concentration of organic solvent. Ensure the sample is fully dissolved in a solvent compatible with the mobile phase. If using buffers, ensure they are soluble in the entire mobile phase composition range.
High Mobile Phase Viscosity	A highly viscous mobile phase will result in higher backpressure. This can be mitigated by increasing the column temperature, which will lower the viscosity of the mobile phase.

Frequently Asked Questions (FAQs)

Q1: What is the first step I should take when developing a method for resolving Chamigrenal enantiomers?

A1: The initial and most crucial step is to screen several different chiral stationary phases (CSPs).[1] Chiral separation is highly specific, and it is difficult to predict which CSP will be effective for a particular compound.[1] A screening approach using a diverse set of columns (e.g., polysaccharide-based, Pirkle-type) under both normal-phase and reverse-phase conditions is the most efficient way to identify a promising starting point for method development.[5]

Q2: How do I choose between normal-phase and reverse-phase chromatography for Chamigrenal enantiomer resolution?

A2: The choice depends on the specific Chamigrenal derivative and the available CSPs. Normal-phase chromatography (e.g., hexane/isopropanol) is often the first choice for non-polar compounds like many sesquiterpenoids. It can offer different selectivities compared to reverse-phase. Reverse-phase chromatography (e.g., water/acetonitrile or water/methanol) is suitable for more polar derivatives and is often more compatible with mass spectrometry detection. Some modern immobilized polysaccharide CSPs are compatible with a wide range of solvents, allowing for greater flexibility in method development.[5]

Q3: My resolution is close to baseline, but not quite there. What are some simple ways to improve it?

A3: To fine-tune a near-baseline separation, you can try the following:

• Slightly decrease the percentage of the polar modifier in a normal-phase system, or the organic solvent in a reverse-phase system. This will generally increase retention and may improve resolution.

• Lower the column temperature in small increments (e.g., 5°C).

• Decrease the flow rate.

• Couple two identical chiral columns in series to increase the theoretical plates, though this will also increase backpressure and analysis time.

Q4: Can I use supercritical fluid chromatography (SFC) for the resolution of Chamigrenal enantiomers?

A4: Yes, SFC is an excellent technique for chiral separations and is often used in the pharmaceutical industry for this purpose.[6][7] It uses a supercritical fluid, typically carbon dioxide, as the mobile phase, often with a co-solvent like methanol.[6][8] SFC can offer faster separations and reduced solvent consumption compared to HPLC.[7] The same chiral stationary phases used in HPLC can often be used in SFC.

Experimental Protocols

The following are generalized protocols that can be used as a starting point for the method development of Chamigrenal enantiomer resolution.

Protocol 1: Chiral HPLC Method Screening (Normal Phase)

• Column Selection: Choose a set of 3-5 chiral columns with different stationary phases (e.g., Chiralcel OD-H, Chiralpak AD-H, Chiralpak IC).

• Mobile Phase Preparation: Prepare a series of mobile phases consisting of hexane or heptane with varying percentages of isopropanol (IPA) or ethanol (EtOH) (e.g., 99:1, 95:5, 90:10, 80:20 v/v). Filter all mobile phases through a 0.45 µm filter.

• Sample Preparation: Dissolve the racemic Chamigrenal sample in the initial mobile phase or a compatible solvent to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Injection Volume: 5-10 µL

  • Detection: UV detection at a wavelength where the analyte absorbs (e.g., 210-254 nm).

• Screening Procedure:

  • Equilibrate the first column with the initial mobile phase (e.g., 95:5 hexane:IPA) until a stable baseline is achieved.

  • Inject the sample and record the chromatogram.

  • If no separation is observed, increase the polarity of the mobile phase and repeat the injection.

  • Repeat this process for each column in the screening set.

• Optimization: Once a promising separation is identified, optimize the resolution by making small adjustments to the mobile phase composition, flow rate, and temperature.

Protocol 2: Chiral SFC Method Screening

• Column Selection: Utilize the same set of chiral columns as in the HPLC screening.

• Mobile Phase: The primary mobile phase is supercritical CO2. The co-solvent (modifier) is typically methanol or ethanol.

• Sample Preparation: Dissolve the racemic Chamigrenal sample in the co-solvent or a compatible solvent at a concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Co-solvent Gradient: Start with a shallow gradient of the co-solvent (e.g., 5% to 30% methanol over 10 minutes).

  • Flow Rate: 2-4 mL/min

  • Backpressure: 100-150 bar

  • Column Temperature: 35-40°C

  • Injection Volume: 1-5 µL

  • Detection: UV-Vis or Mass Spectrometry.

• Screening and Optimization: Screen each column with the generic gradient. For promising candidates, optimize the separation by adjusting the gradient slope, temperature, and backpressure.

Quantitative Data Summary

Quantitative data for the specific resolution of Chamigrenal enantiomers is not widely available in the public domain. The following table is a template that researchers can use to organize their own experimental data during method development.

Chiral Stationary Phase	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	Retention Time 1 (min)	Retention Time 2 (min)	Resolution (Rs)	Enantiomeric Excess (e.e.) (%)
e.g., Chiralpak AD-H	e.g., Hexane:IPA (90:10)	e.g., 1.0	e.g., 25
e.g., Chiralcel OD-H	e.g., Heptane:EtOH (95:5)	e.g., 0.8	e.g., 20
e.g., Lux Cellulose-1	e.g., CO2/MeOH (85/15)	e.g., 3.0	e.g., 40

Visualizations

Caption: Workflow for Chiral Method Development.

Caption: Troubleshooting Logic for Poor Resolution.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. mdpi.com [mdpi.com]
• 3. Chiral column chromatography - Wikipedia [en.wikipedia.org]
• 4. chiraltech.com [chiraltech.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Supercritical fluid chromatography - Wikipedia [en.wikipedia.org]
• 7. m.youtube.com [m.youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]

strategies to minimize degradation of Chamigrenal during extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on strategies to minimize the degradation of chamigrenal during extraction.

Frequently Asked Questions (FAQs)

Q1: What is chamigrenal and why is its degradation a concern?

Chamigrenal is a naturally occurring sesquiterpenoid, a type of organic compound, belonging to the chamigrane family. It is primarily isolated from marine red algae of the Laurencia genus. Like many other sesquiterpenes, chamigrenal is susceptible to degradation under various conditions, which can lead to reduced yield and the formation of unwanted byproducts. This instability is a significant concern for researchers aiming to isolate pure chamigrenal for structural elucidation, bioactivity screening, and drug development.

Q2: What are the primary factors that cause chamigrenal degradation during extraction?

The degradation of chamigrenal, similar to other terpenes, is primarily influenced by three main factors:

• Heat: Elevated temperatures can accelerate chemical reactions, leading to isomerization, oxidation, or other rearrangements of the chamigrenal structure.

• Light: Exposure to UV light can provide the energy for photochemical reactions, resulting in the degradation of the molecule.[1]

• Oxygen: The presence of air, and specifically oxygen, can lead to oxidation of the sensitive functional groups within the chamigrenal structure.

Additionally, the pH of the extraction solvent can play a role in the stability of chamigrenal, as highly acidic or basic conditions can catalyze degradation pathways.[2][3]

Q3: Which extraction methods are recommended for minimizing chamigrenal degradation?

To minimize degradation, it is advisable to employ methods that avoid high temperatures and prolonged extraction times. Some recommended techniques include:

• Supercritical Fluid Extraction (SFE): This method uses supercritical carbon dioxide (CO2) as a solvent at relatively low temperatures, which helps in preserving thermolabile compounds like chamigrenal. The selectivity of SFE can be tuned by modifying pressure and temperature.

• Microwave-Assisted Extraction (MAE): MAE can significantly reduce extraction times, thereby minimizing the exposure of chamigrenal to potentially degrading conditions.

• Solvent Extraction at Room Temperature: Using appropriate organic solvents at ambient temperature can be effective, although it may require longer extraction periods compared to other methods. It is crucial to protect the extraction mixture from light.

Q4: What are the best practices for handling and storing Laurencia samples before extraction to prevent chamigrenal degradation?

Proper handling and storage of the algal material are critical first steps. To preserve the integrity of chamigrenal, it is recommended to:

• Clean the freshly collected algae with seawater to remove debris.

• Gently pat the material dry with a paper towel.

• Immediately store the samples protected from sunlight.

• For long-term storage, freezing the fresh material is a common practice to halt enzymatic and chemical degradation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield of Chamigrenal	Incomplete Extraction: The solvent may not be effectively penetrating the algal tissue, or the extraction time may be too short.	- Ensure the algal material is properly ground to increase surface area.- Increase the extraction time or perform multiple extraction cycles.- Consider switching to a more effective solvent or a more advanced extraction technique like SFE or MAE.
Degradation during Extraction: High temperatures, prolonged exposure to light, or the presence of oxygen may be degrading the chamigrenal.	- Lower the extraction temperature.- Conduct the extraction in the dark or using amber glassware.- Degas solvents and perform the extraction under an inert atmosphere (e.g., nitrogen or argon).
Presence of Unknown Peaks in Chromatogram	Degradation Products: The unknown peaks may be isomers or oxidation products of chamigrenal.	- Review the extraction conditions (temperature, light exposure, etc.) and optimize them to be milder.- Use analytical techniques like GC-MS to identify the structure of the unknown compounds and infer the degradation pathway.
Co-extraction of Impurities: The extraction solvent may be co-extracting other compounds from the algae.	- Use a more selective solvent.- Employ a purification step after extraction, such as column chromatography, to separate chamigrenal from impurities.
Inconsistent Extraction Yields	Variability in Algal Material: The concentration of chamigrenal can vary between different batches of algae due to factors like collection season and location.	- Whenever possible, use algal material from the same collection batch for comparative experiments.- Standardize the pre-extraction processing of the algal material.
Inconsistent Extraction Parameters: Variations in temperature, time, or solvent-to-solid ratio can lead to inconsistent results.	- Carefully control and monitor all extraction parameters.- Ensure that the solvent quality is consistent across all extractions.

Experimental Protocols

Protocol 1: General Solvent Extraction of Chamigranes from Laurencia

This protocol provides a general procedure for the extraction of chamigranes, including chamigrenal, from Laurencia species using organic solvents.

Materials:

• Fresh or frozen Laurencia sp.

• Dichloromethane (DCM) and Methanol (MeOH) (HPLC grade)

• Rotary evaporator

• Filter paper

• Glassware (Erlenmeyer flasks, beakers, etc.)

• Ultrasonic bath (optional)

Procedure:

• Sample Preparation:

  • Thoroughly clean the fresh or thawed Laurencia material with seawater to remove any epiphytes and debris.

  • Gently blot the algae dry with paper towels.

  • Finely chop or grind the algal material to increase the surface area for extraction.

• Extraction:

  • Immerse the prepared algal material in a 2:1 mixture of DCM:MeOH in an Erlenmeyer flask. A common ratio is 10 mL of solvent per gram of dried algal weight equivalent.

  • Macerate the mixture at room temperature for 24-48 hours. To enhance extraction efficiency, the flask can be placed in an ultrasonic bath for 30-60 minutes at the beginning of the maceration period.

  • Protect the flask from light by wrapping it in aluminum foil.

• Filtration and Concentration:

  • Filter the extract through filter paper to separate the algal residue from the solvent.

  • Repeat the extraction process on the residue two more times with fresh solvent to ensure complete extraction.

  • Combine all the filtrates.

  • Concentrate the combined extract under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

• Purification (Optional but Recommended):

  • The crude extract can be further purified using column chromatography on silica gel with a gradient of n-hexane and ethyl acetate to isolate chamigrenal.

Protocol 2: Quantification of Chamigrenal using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for the analysis and quantification of chamigrenal in an extract.

Instrumentation and Columns:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating sesquiterpenes.

GC-MS Parameters:

Parameter	Value
Injector Temperature	250°C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	- Initial temperature: 60°C, hold for 2 min- Ramp: 10°C/min to 280°C- Hold: 10 min at 280°C
MS Transfer Line Temp	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	40-500 amu

Procedure:

• Sample Preparation:

  • Dissolve a known amount of the dried extract in a suitable volatile solvent (e.g., hexane or ethyl acetate) to a final concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis:

  • Inject the sample into the GC-MS system.

  • Identify the chamigrenal peak based on its retention time and mass spectrum by comparison with a standard or literature data.

• Quantification:

  • Prepare a calibration curve using a purified chamigrenal standard of known concentrations.

  • Quantify the amount of chamigrenal in the extract by comparing its peak area to the calibration curve.

Visualizations

Caption: Workflow for the extraction and analysis of chamigrenal.

Caption: Key factors leading to the degradation of chamigrenal.

References

• 1. Greener Extraction Solutions for Microalgal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ibisscientific.com [ibisscientific.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Bioactivity of Chamigrane Sesquiterpenes

For Researchers, Scientists, and Drug Development Professionals

The quest for novel bioactive compounds has led researchers to explore the vast chemical diversity of natural products. Among these, sesquiterpenes, a class of 15-carbon isoprenoids, have emerged as a promising source of therapeutic agents with a wide range of pharmacological activities. This guide provides a comparative overview of the bioactivity of chamigrane-type sesquiterpenes, a specific subclass characterized by a unique bicyclic skeleton. While data on every individual chamigrane, such as Chamigrenal, is not yet exhaustive, this guide synthesizes available experimental data for representative compounds to illuminate the therapeutic potential of this fascinating class of molecules.

Comparative Bioactivity of Chamigrane Sesquiterpenes

The biological activities of chamigrane sesquiterpenes are diverse, with significant findings in cytotoxicity against cancer cell lines and amoebicidal effects. The following table summarizes key quantitative data from experimental studies, providing a snapshot of their potential potency.

Compound	Bioactivity	Cell Line/Organism	Assay	IC50/CC50 (µM)	Reference
(+)-Elatol	Amoebicidal	Naegleria fowleri (ATCC 30808)	Amoebicidal Assay	1.08
Amoebicidal	Naegleria fowleri (ATCC 30215)	Amoebicidal Assay	1.14
Cytotoxicity	Murine Macrophages (J774A.1)	Cytotoxicity Assay	>50
(-)-Elatol	Amoebicidal	Naegleria fowleri (ATCC 30808)	Amoebicidal Assay	36.77
Amoebicidal	Naegleria fowleri (ATCC 30215)	Amoebicidal Assay	38.03
Cytotoxicity	Colo-205 (Human colon cancer)	MTT Assay	2.5 µg/mL (~5.8 µM)
Cytotoxicity	Murine Macrophages (J774A.1)	Cytotoxicity Assay	>50
Obtusol	Cytotoxicity	Colo-205 (Human colon cancer)	MTT Assay	1.2 µg/mL (~2.8 µM)
Schisandrathera E	Cytotoxicity	PC3 (Prostate cancer)	MTT Assay	22.60
Cytotoxicity	MCF7 (Breast cancer)	MTT Assay	7.80

Key Signaling Pathways and Experimental Workflows

To understand the mechanisms underlying the observed bioactivities and the methods used to quantify them, the following diagrams illustrate a relevant signaling pathway and a standard experimental workflow.

structure-activity relationship (SAR) studies of Chamigrenal analogs

A comparative analysis of the structure-activity relationships (SAR) of Chamigrenal and its analogs reveals a growing interest in this class of sesquiterpenes for their potential therapeutic applications. While extensive SAR studies on a systematically modified series of Chamigrenal analogs are limited, research on naturally occurring chamigrane-type sesquiterpenes, particularly from marine and plant sources, provides valuable insights into the key structural features governing their biological activities. These activities predominantly include anti-parasitic, cytotoxic, and anti-inflammatory effects.

This guide compares the biological performance of various chamigrane sesquiterpenes, presenting supporting experimental data and methodologies to aid researchers in drug discovery and development.

Comparative Analysis of Biological Activity

The biological activity of Chamigrenal and its related analogs varies significantly with structural modifications, particularly with regard to halogenation and the oxidation state of the carbon skeleton. The primary biological activities investigated are anti-parasitic and cytotoxic effects.

Anti-parasitic Activity against Naegleria fowleri

A study on chamigrane-type sesquiterpenes isolated from the red algae Laurencia dendroidea provides a clear comparison of their efficacy against the pathogenic amoeba Naegleria fowleri, the causative agent of primary amoebic meningoencephalitis. The 50% inhibitory concentrations (IC50) against two strains of N. fowleri and the 50% cytotoxic concentration (CC50) against murine macrophages are summarized in the table below.

Compound	Structure	IC50 (μM) vs N. fowleri ATCC 30808™	IC50 (μM) vs N. fowleri ATCC 30215™	CC50 (μM) vs Murine Macrophages
(+)-Elatol	Halogenated sesquiterpene alcohol	1.08 ± 0.11	1.14 ± 0.09	22.84 ± 1.15
(-)-Elatol	Enantiomer of (+)-Elatol	36.77 ± 2.11	38.03 ± 2.98	158.51 ± 11.23
Dechloroelatol	Dechlorinated analog of Elatol	>83.54	-	-
(-)-Rogiolol	Dihalogenated sesquiterpene diol	22.50 ± 5.81	9.71 ± 0.82	142.42 ± 17.19
(-)-3,10-Dibromo-4-chloro-alpha-chamigrane	Trihalogenated chamigrene	>62.71	-	-
(+)-Dendroidiol	Dihalogenated sesquiterpene diol	>71.08	-	-
(-)-Cartilagineol	Brominated sesquiterpene alcohol	>60.30	-	-
(+)-Obtusol	Brominated sesquiterpene diol	>60.30	-	-
(+)-Obtusane	Dihalogenated chamigrene	>62.71	-	-

From this data, a preliminary structure-activity relationship can be deduced. The presence and nature of halogen substituents are critical for anti-parasitic activity. For instance, (+)-Elatol, a halogenated sesquiterpene alcohol, exhibits the most potent activity against N. fowleri.[1][2] Its enantiomer, (-)-Elatol, is significantly less active, suggesting stereospecificity in its mechanism of action. Furthermore, the dehalogenated analog, Dechloroelatol, is largely inactive, highlighting the crucial role of the halogen atoms.

Cytotoxic Activity

Chamigrane sesquiterpenes have also been evaluated for their cytotoxic effects against various cancer cell lines. A study investigating sesquiterpenes from Laurencia dendroidea reported the IC50 values against the Colo-205 human colon adenocarcinoma cell line.

Compound	Structure	IC50 (μg/mL) vs Colo-205
Obtusol	Brominated sesquiterpene diol	1.2 ± 1.4
(-)-Elatol	Halogenated sesquiterpene alcohol	2.5 ± 1.3

In this context, Obtusol and (-)-Elatol demonstrated promising cytotoxic activity.[3] Further studies on sesquiterpenes from the fruits of Schisandra chinensis also revealed cytotoxic activity against Caco-2 colon carcinoma cells, with two new sesquiterpenes showing IC50 values of 17.10 μg/mM and 16.46 μg/mM.[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of these findings. The following are outlines of the key experimental protocols used to assess the biological activities of chamigrane analogs.

In Vitro Anti-parasitic Activity Assay against Naegleria fowleri

This assay evaluates the ability of the compounds to inhibit the growth of N. fowleri trophozoites.

• Cell Culture: N. fowleri trophozoites are cultured axenically in a specific medium at 37°C.

• Compound Preparation: The test compounds are dissolved in dimethyl sulfoxide (DMSO) to create stock solutions, which are then serially diluted.

• Assay Procedure: Trophozoites are seeded in 96-well plates and incubated with varying concentrations of the test compounds for 72 hours.

• Viability Assessment: Cell viability is determined using a colorimetric assay, such as the AlamarBlue® assay, which measures metabolic activity.

• Data Analysis: The IC50 values are calculated from the dose-response curves.

Cytotoxicity Assay

The cytotoxicity of the chamigrane analogs is typically assessed against mammalian cell lines to determine their therapeutic index. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a common method.

• Cell Seeding: Cancer cells (e.g., Colo-205) or normal cells (e.g., murine macrophages) are seeded in 96-well plates and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds for a specified period (e.g., 24-72 hours).

• MTT Addition: An MTT solution is added to each well, and the plates are incubated to allow for the formation of formazan crystals by viable cells.

• Formazan Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the CC50 or IC50 values are determined.

Visualizing Experimental Workflows and Relationships

Graphviz diagrams are provided to illustrate the experimental workflows and the logical relationships in the SAR of chamigrane analogs.

References

• 1. Chamigrane-Type Sesquiterpenes from Laurencia dendroidea as Lead Compounds against Naegleria fowleri - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iomcworld.com [iomcworld.com]
• 3. Cytotoxic activity of halogenated sesquiterpenes from Laurencia dendroidea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phytochemical investigation of sesquiterpenes from the fruits of Schisandra chinensis and their cytotoxic activity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Anti-inflammatory Properties of Chamigrenal

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-inflammatory effects of chamigrenal, a representative of the chamigrane class of sesquiterpenes, with established anti-inflammatory agents. The data presented is intended to inform research and development efforts in the field of inflammation therapeutics.

Executive Summary

Chamigrenal, a halogenated sesquiterpene natural product, demonstrates significant anti-inflammatory activity. This is primarily evidenced by its ability to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated murine macrophage RAW 264.7 cells. When compared to standard anti-inflammatory drugs and other natural compounds, chamigrenal exhibits potent effects. This guide details the experimental data, protocols, and underlying signaling pathways related to the anti-inflammatory action of chamigrenal and its comparators.

Data Presentation: Comparative Anti-inflammatory Activity

The anti-inflammatory potential of chamigrenal and selected comparator compounds was evaluated based on their ability to inhibit nitric oxide (NO) production in LPS-stimulated RAW 264.7 macrophages. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Compound	Class	IC50 (µM) for NO Inhibition
2,10-dibromo-3-chloro-α-chamigrene (Chamigrenal representative)	Chamigrane Sesquiterpene	4.97
Curcumin	Natural Polyphenol	11.0
Dexamethasone	Corticosteroid	5.5
Diclofenac	NSAID (Non-Steroidal Anti-inflammatory Drug)	~158.5*

Note: The IC50 for Diclofenac was converted from 47.12 µg/mL for the purpose of this comparison. The molecular weight of Diclofenac is approximately 296.148 g/mol .

Experimental Protocols

Inhibition of Nitric Oxide (NO) Production in RAW 264.7 Macrophages

This in vitro assay is a standard method for screening the anti-inflammatory activity of compounds.

1. Cell Culture and Seeding:

• Murine macrophage cell line RAW 264.7 is cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• For the assay, cells are seeded into 96-well plates at a density of 1.5 x 10^5 cells per well and allowed to adhere for 24 hours.

2. Compound Treatment and Stimulation:

• After 24 hours, the culture medium is replaced with fresh medium containing various concentrations of the test compounds (e.g., chamigrenal, curcumin, dexamethasone, diclofenac).

• The cells are pre-incubated with the test compounds for a period of 1 to 2 hours.

• Following pre-incubation, inflammation is induced by adding lipopolysaccharide (LPS) from Escherichia coli at a final concentration of 1 µg/mL to each well (except for the negative control).

3. Nitrite Quantification (Griess Assay):

• The cells are then incubated for another 18-24 hours.

• After the incubation period, the concentration of nitrite (a stable metabolite of NO) in the cell culture supernatant is measured as an indicator of NO production.

• This is achieved using the Griess reagent (a solution of sulfanilamide and N-(1-naphthyl)ethylenediamine).

• An equal volume of the culture supernatant and the Griess reagent are mixed and incubated at room temperature for 10-15 minutes.

• The absorbance of the resulting pink-colored azo dye is measured at 540 nm using a microplate reader.

• The quantity of nitrite is determined from a sodium nitrite standard curve.

4. Data Analysis:

• The percentage of NO inhibition is calculated relative to the LPS-stimulated control group.

• The IC50 value, the concentration of the compound that inhibits 50% of NO production, is then determined from a dose-response curve.

Mandatory Visualizations

Signaling Pathway of Inflammation Inhibition

The anti-inflammatory effects of many natural compounds, including sesquiterpenes, are often attributed to their ability to modulate key signaling pathways involved in the inflammatory response. The diagram below illustrates the putative mechanism of action for chamigrenal, targeting the NF-κB and MAPK signaling cascades, which are central to the expression of pro-inflammatory genes like inducible nitric oxide synthase (iNOS).

Caption: Putative mechanism of Chamigrenal's anti-inflammatory action.

Experimental Workflow

The following diagram outlines the general workflow for assessing the anti-inflammatory properties of a test compound using an in vitro cell-based assay.

Caption: Workflow for in vitro anti-inflammatory screening.

A Comparative Benchmarking Guide to the Synthetic Routes of Chamigrenal and its Analogs

For Researchers, Scientists, and Drug Development Professionals

The chamigrene sesquiterpenoids, a diverse family of natural products isolated from marine and terrestrial organisms, have garnered significant attention from the scientific community due to their unique spiro[5.5]undecane core and promising biological activities, including cytotoxic and antibacterial properties. The synthesis of these complex molecules presents a considerable challenge and has been the subject of extensive research. This guide provides a comparative benchmark of prominent synthetic routes toward chamigrenal and its analogs, offering a detailed analysis of their efficiency, stereocontrol, and overall practicality. The information presented herein is intended to assist researchers in selecting and optimizing synthetic strategies for this important class of molecules.

Comparison of Synthetic Strategies

The total synthesis of chamigrenes has been approached through various innovative strategies. Below is a summary of key methodologies, with their performance benchmarked based on overall yield, step count, and stereochemical control.

Synthetic Strategy	Key Reaction(s)	Target Molecule(s)	Overall Yield (%)	Longest Linear Sequence	Stereocontrol
Diels-Alder Reaction	Intermolecular [4+2] cycloaddition	(±)-β-Chamigrene	Not explicitly stated	~5 steps	Racemic
Alkylidene Carbene Insertion	Intramolecular C-H insertion	(+)-Majusculone	~19%	8 steps	Enantioselective
Bromopolyene Cyclization	Stereospecific solvolytic cyclization	Brominated Chamigrenes	Not explicitly stated	~10 steps	Enantioselective
De Mayo Reaction	Photochemical [2+2] cycloaddition followed by retro-aldol	(±)-α-Chamigrene-3-one	Not explicitly stated	Multi-step	Racemic
Decarboxylative Allylation & RCM	Pd-catalyzed decarboxylative allylation, Ring-Closing Metathesis	Elatol	~11%	7 steps	Enantioselective

Detailed Experimental Protocols and Methodologies

This section provides a detailed overview of the experimental protocols for the key transformations in each of the benchmarked synthetic routes.

Diels-Alder Approach for (±)-β-Chamigrene

This approach offers a concise route to the chamigrene core, although it typically yields a racemic mixture. The key step involves a Lewis acid-promoted Diels-Alder reaction between a suitable diene and dienophile.

Key Experimental Step: Diels-Alder Reaction

• Reaction: To a solution of the diene in a suitable solvent (e.g., dichloromethane) at low temperature (-78 °C), a Lewis acid (e.g., diethylaluminum chloride) is added, followed by the dienophile.

• Work-up: The reaction is quenched with a proton source (e.g., saturated aqueous ammonium chloride) and extracted with an organic solvent.

• Purification: The crude product is purified by column chromatography on silica gel.

Enantioselective Synthesis of (+)-Majusculone via Alkylidene Carbene Insertion

This strategy provides excellent stereocontrol in the formation of the spirocyclic core through a key intramolecular C-H insertion reaction of an alkylidene carbene.[1]

Key Experimental Step: Intramolecular Alkylidene Carbene C-H Insertion [1]

• Precursor Synthesis: The diazo precursor is synthesized from the corresponding ketone.

• Carbene Generation and Insertion: The diazo compound is treated with a rhodium catalyst (e.g., Rh₂(OAc)₄) in a non-polar solvent (e.g., pentane) at room temperature to generate the carbene, which undergoes intramolecular C-H insertion.

• Purification: The resulting spirocycle is purified by flash chromatography.

Unified Enantioselective Strategy for Brominated Chamigrenes

A general and powerful method for the enantioselective synthesis of brominated chamigrenes relies on a stereospecific bromopolyene cyclization.[2]

Key Experimental Step: Stereospecific Bromopolyene Cyclization [2]

• Substrate Preparation: An acyclic polyene precursor is synthesized and subjected to enantioselective dihalogenation.

• Cyclization: The resulting dihalide is treated with a silver salt (e.g., silver tetrafluoroborate) in a suitable solvent to induce a cationic cyclization cascade, forming the brominated spirocyclic core.

• Purification: The product is purified by chromatography.

Total Synthesis of (±)-α-Chamigrene-3-one via the De Mayo Reaction

This classical approach utilizes a photochemical [2+2] cycloaddition between an enolized 1,3-dicarbonyl compound and an alkene, followed by a retro-aldol reaction to construct the carbon skeleton.

Key Experimental Step: De Mayo Reaction

• Photocycloaddition: A solution of the 1,3-dicarbonyl compound and the alkene in a suitable solvent (e.g., cyclohexane) is irradiated with a UV lamp (e.g., medium-pressure mercury lamp) through a Pyrex filter.

• Retro-Aldol Reaction: The resulting cyclobutane adduct is treated with a base (e.g., potassium hydroxide) in an alcoholic solvent to induce the retro-aldol cleavage and formation of the desired diketone.

• Purification: The product is purified by standard chromatographic techniques.

Enantioselective Decarboxylative Allylation and Ring-Closing Metathesis (RCM)

This modern approach provides a versatile and enantioselective route to the chamigrene family, highlighted by the synthesis of elatol.[3]

Key Experimental Steps:

• Enantioselective Decarboxylative Allylation: An allylic β-keto ester is treated with a palladium(0) catalyst and a chiral ligand in a suitable solvent to afford the α-allylated ketone with high enantioselectivity.[3]

• Ring-Closing Metathesis (RCM): The resulting diene is subjected to a ruthenium-based catalyst (e.g., Grubbs' second-generation catalyst) in a solvent such as dichloromethane to effect the ring closure and formation of the spirocyclic core.[3]

Visualization of Synthetic Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the benchmarked synthetic routes.

Figure 1: Diels-Alder approach to (±)-β-Chamigrene.

Figure 2: Enantioselective synthesis of (+)-Majusculone.

References

• 1. Enantioselective synthesis of (+)-majusculone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Unified Approach for the Enantioselective Synthesis of the Brominated Chamigrene Sesquiterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Catalytic Asymmetric Total Synthesis of Elatol - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Therapeutic Potential of Chamigrenal and Its Synthetic Derivatives: A Comparative Analysis

For researchers, scientists, and drug development professionals, the quest for novel therapeutic agents is a continuous endeavor. Natural products, with their inherent structural diversity and biological activity, serve as a rich reservoir for drug discovery. Among these, Chamigrenal, a chamigrane-type sesquiterpenoid, and its synthetic derivatives have emerged as a promising class of compounds with potential applications in oncology and anti-inflammatory therapies. This guide provides a comparative study of Chamigrenal and its synthetic analogs, supported by experimental data, detailed methodologies, and pathway visualizations to facilitate further research and development.

Performance Snapshot: Chamigrenal Analogs vs. Cancer Cell Lines

The therapeutic potential of chamigrenal derivatives is most evident in their cytotoxic activity against various cancer cell lines. The half-maximal inhibitory concentration (IC50) values from in vitro studies provide a quantitative measure of their potency. While data on the parent compound, Chamigrenal, is limited in the public domain, studies on its synthetic analogs, such as those related to chamaecypanone C, offer valuable insights into the structure-activity relationship of this class of molecules.

Compound	Cell Line	IC50 (µM)	Biological Activity
(+)-Chamaecypanone C Analog (+)-38	A549 (Human Lung Carcinoma)	0.8	Microtubule Inhibitor, Cytotoxic Agent[1]
(+)-Chamaecypanone C (Natural Product)	A549 (Human Lung Carcinoma)	2.5	Microtubule Inhibitor, Cytotoxic Agent[1]
(+)-Elatol	Naegleria fowleri (Trophozoites)	1.08	Anti-parasitic[2]
(-)-Elatol	Naegleria fowleri (Trophozoites)	36.77	Anti-parasitic[1]
Merulin A	BT474 (Breast Cancer)	19.60	Cytotoxic[3]
Merulin A	SW620 (Colorectal Adenocarcinoma)	19.05	Cytotoxic[3]
Merulin C	BT474 (Breast Cancer)	5.57	Cytotoxic[3]
Merulin C	SW620 (Colorectal Adenocarcinoma)	14.57	Cytotoxic[3]

Note: The data presented is a selection from available literature and is intended for comparative purposes. The activity of compounds can vary based on the specific experimental conditions.

Delving into the Mechanism: Signaling Pathways in Focus

The anticancer and anti-inflammatory properties of sesquiterpenoids, including the chamigrane class, are often attributed to their ability to modulate key cellular signaling pathways. While the specific pathways affected by Chamigrenal are still under investigation, research on related sesquiterpenes points towards the inhibition of the NF-κB pathway and modulation of the Wnt/β-catenin signaling cascade as likely mechanisms of action.

The NF-κB Signaling Pathway: A Target for Anti-inflammatory Action

The Nuclear Factor-kappa B (NF-κB) pathway is a crucial regulator of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and subsequent degradation. This frees NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Sesquiterpene lactones have been shown to inhibit NF-κB activation by preventing the degradation of IκBα and IκBβ.[4]

Caption: Inhibition of the NF-κB signaling pathway by a Chamigrenal derivative.

The Wnt/β-catenin Signaling Pathway: A Player in Cancer Development

The Wnt/β-catenin pathway is integral to embryonic development and tissue homeostasis. Its aberrant activation is a hallmark of many cancers. In the absence of a Wnt signal, β-catenin is targeted for degradation by a "destruction complex." Wnt signaling inhibits this complex, leading to the accumulation of β-catenin, which then translocates to the nucleus and activates target genes involved in cell proliferation. Some sesquiterpene lactones can inhibit Wnt/β-catenin signaling by decreasing the levels of the transcription factors TCF4/LEF1.[5][6]

Caption: Modulation of the Wnt/β-catenin signaling pathway by a Chamigrenal derivative.

Experimental Corner: Protocols for Your Research

To aid in the replication and extension of these findings, detailed experimental protocols for key assays are provided below.

Synthesis of a Chamigrenal Analog: A General Approach

The synthesis of chamigrenal analogs often involves a multi-step process. A representative, though generalized, workflow for the synthesis of a chamaecypanone C analog is depicted below. This typically involves the formation of a key intermediate, such as a diarylcyclopentadienone, followed by a Diels-Alder cycloaddition.[1]

Caption: General workflow for the synthesis of a Chamigrenal analog.

In Vitro Cytotoxicity Evaluation: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• 96-well microtiter plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 0.01 M HCl in 10% SDS)

• Culture medium

• Test compounds (Chamigrenal and its derivatives)

• Control (e.g., doxorubicin)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10^4 to 1 x 10^5 cells/well in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.[7]

• Compound Treatment: Prepare serial dilutions of the test compounds and the positive control. Add 100 µL of each dilution to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds). Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of the MTT stock solution to each well.[7]

• Incubation: Incubate the plate at 37°C for 4 hours in a CO2 incubator.[7]

• Solubilization: Add 100 µL of the SDS-HCl solution to each well to dissolve the formazan crystals.[7]

• Absorbance Measurement: Mix each sample thoroughly and measure the absorbance at 570 nm using a microplate reader.[7]

• Data Analysis: Calculate the percentage of cell viability for each treatment group compared to the vehicle control. The IC50 value is determined by plotting the percentage of viability against the compound concentration.

This guide provides a foundational understanding of the comparative bioactivity of Chamigrenal and its synthetic derivatives. The presented data and protocols are intended to serve as a starting point for researchers to explore the therapeutic potential of this promising class of natural product-inspired compounds. Further investigation into their specific molecular targets and in vivo efficacy is warranted to translate these preclinical findings into clinical applications.

References

• 1. Synthesis of Chamaecypanone C Analogues from in situ-Generated Cyclopentadienones and their Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Sesquiterpene lactones specifically inhibit activation of NF-kappa B by preventing the degradation of I kappa B-alpha and I kappa B-beta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The plant sesquiterpene lactone parthenolide inhibits Wnt/β-catenin signaling by blocking synthesis of the transcriptional regulators TCF4/LEF1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The plant sesquiterpene lactone parthenolide inhibits Wnt/β-catenin signaling by blocking synthesis of the transcriptional regulators TCF4/LEF1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]

A Comparative Guide to Assessing the Off-Target Effects of Novel Bioactive Compounds: A Case Study with the Sesquiterpenoid Chamigrenal

For Researchers, Scientists, and Drug Development Professionals

The discovery of novel bioactive compounds presents both exciting therapeutic opportunities and significant challenges in drug development. A critical hurdle is the comprehensive assessment of a compound's selectivity, particularly the identification of potential off-target interactions that can lead to unforeseen side effects or toxicity. This guide provides a systematic approach to evaluating the off-target effects of a novel, uncharacterized compound, using the natural sesquiterpenoid Chamigrenal as a hypothetical case study.

Given the absence of publicly available data on the biological targets of Chamigrenal, we propose a putative primary target based on its structural class. Sesquiterpenoids are known to modulate inflammatory pathways, with some members of this class directly targeting key signaling proteins.[1][2][3] Therefore, for the purpose of this guide, we will hypothesize that Chamigrenal's primary target is the Inhibitor of nuclear factor kappa-B kinase subunit beta (IKKβ) , a central kinase in the NF-κB signaling pathway.

To provide a robust comparative framework, we will benchmark the hypothetical performance of Chamigrenal against a well-characterized IKKβ inhibitor, Parthenolide . Parthenolide is a known sesquiterpene lactone that has been extensively studied for its anti-inflammatory and anti-cancer properties, which are partly attributed to its interaction with the NF-κB pathway.[3][4]

This guide will outline a comprehensive experimental workflow to:

• Confirm the putative on-target activity of Chamigrenal.

• Systematically screen for off-target interactions.

• Compare the selectivity profile of Chamigrenal with that of Parthenolide.

All experimental data presented are hypothetical and for illustrative purposes.

Experimental Workflow for On- and Off-Target Profiling

The following diagram outlines a logical workflow for the comprehensive assessment of a novel compound like Chamigrenal.

Figure 1: Experimental workflow for assessing on- and off-target effects.

Data Presentation: Comparative Selectivity Profile

The following tables summarize hypothetical quantitative data for Chamigrenal and Parthenolide against the putative primary target (IKKβ) and a selection of representative off-targets.

Table 1: On-Target and Off-Target Kinase Activity

Kinase Target	Chamigrenal (IC50, nM)	Parthenolide (IC50, nM)
IKKβ (Primary Target)	50	150
IKKα	500	800
MAP3K7 (TAK1)	1,200	2,500
GSK3β	>10,000	>10,000
CDK2	8,500	>10,000
SRC	>10,000	9,000

Table 2: Off-Target Binding Affinities (GPCRs and Ion Channels)

Target	Chamigrenal (% Inhibition @ 10 µM)	Parthenolide (% Inhibition @ 10 µM)
hERG (Ion Channel)	25%	45%
5-HT2B (GPCR)	15%	30%
M1 (GPCR)	<10%	12%
D2 (GPCR)	<5%	<5%

Signaling Pathway: NF-κB Activation

The diagram below illustrates the canonical NF-κB signaling pathway, highlighting the putative point of intervention for Chamigrenal and Parthenolide.

Figure 2: Putative inhibition of the NF-κB signaling pathway.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

In Vitro IKKβ Kinase Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of Chamigrenal and Parthenolide against IKKβ.

Materials:

• Recombinant human IKKβ enzyme

• IKKβ substrate peptide (e.g., IκBα peptide)

• ATP (Adenosine triphosphate)

• Test compounds (Chamigrenal, Parthenolide)

• Kinase buffer

• ADP-Glo™ Kinase Assay kit (Promega)

• 384-well plates

• Plate reader

Procedure:

• Prepare serial dilutions of Chamigrenal and Parthenolide in DMSO.

• Add 5 µL of the kinase buffer to each well of a 384-well plate.

• Add 1 µL of the compound dilutions to the respective wells.

• Add 2 µL of the IKKβ enzyme and substrate peptide mixture to each well and incubate for 10 minutes at room temperature.

• Initiate the kinase reaction by adding 2 µL of ATP solution.

• Incubate the plate for 60 minutes at room temperature.

• Stop the reaction and detect the generated ADP by adding 5 µL of ADP-Glo™ Reagent. Incubate for 40 minutes.

• Add 10 µL of Kinase Detection Reagent and incubate for 30 minutes.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a four-parameter logistic curve.

Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the engagement of Chamigrenal and Parthenolide with IKKβ in a cellular context.

Materials:

• Human cell line expressing IKKβ (e.g., HEK293)

• Test compounds (Chamigrenal, Parthenolide)

• Cell lysis buffer

• Phosphate-buffered saline (PBS)

• Western blot reagents (antibodies against IKKβ and a loading control)

Procedure:

• Culture HEK293 cells to 80-90% confluency.

• Treat the cells with either vehicle (DMSO), Chamigrenal, or Parthenolide at a final concentration of 10 µM for 2 hours.

• Harvest the cells, wash with PBS, and resuspend in PBS.

• Aliquot the cell suspension into PCR tubes.

• Heat the aliquots at a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Lyse the cells by three freeze-thaw cycles.

• Separate the soluble and precipitated protein fractions by centrifugation.

• Collect the supernatant (soluble fraction) and analyze the protein concentration.

• Perform Western blotting on the soluble fractions to detect the amount of soluble IKKβ at each temperature.

• A shift in the melting curve of IKKβ in the presence of the compound compared to the vehicle control indicates target engagement.

NF-κB Reporter Assay

Objective: To assess the functional inhibition of the NF-κB pathway in cells treated with Chamigrenal and Parthenolide.

Materials:

• HEK293 cells stably transfected with an NF-κB-luciferase reporter construct.

• Test compounds (Chamigrenal, Parthenolide)

• TNF-α (Tumor necrosis factor-alpha)

• Luciferase assay reagent

• 96-well plates

• Luminometer

Procedure:

• Seed the NF-κB reporter cells in a 96-well plate and allow them to attach overnight.

• Pre-treat the cells with serial dilutions of Chamigrenal or Parthenolide for 1 hour.

• Stimulate the cells with TNF-α (10 ng/mL) to activate the NF-κB pathway.

• Incubate the cells for 6 hours.

• Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's instructions.

• Calculate the percent inhibition of NF-κB activity for each compound concentration and determine the IC50 value.

By following this structured approach, researchers can systematically evaluate the on- and off-target effects of novel compounds like Chamigrenal, enabling a more informed assessment of their therapeutic potential and safety profile. This comparative guide provides a robust framework for decision-making in the early stages of drug discovery and development.

References

• 1. Advances in Naturally and Synthetically Derived Bioactive Sesquiterpenes and Their Derivatives: Applications in Targeting Cancer and Neurodegenerative Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Sesquiterpene lactones as drugs with multiple targets in cancer treatment: focus on parthenolide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling Chamigrenal

Essential Safety and Handling Guide for Chamigrenal

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Chamigrenal. It is intended for researchers, scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Chamigrenal is provided in the table below. This information is crucial for safe handling and storage.

Property	Value	Source
Molecular Formula	C₁₅H₂₂O	PubChem[1]
Molecular Weight	218.33 g/mol	PubChem[1]
Appearance	Not specified, likely a solid or oil	General chemical knowledge
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	BioCrick[2]
CAS Number	19912-84-6	DC Chemicals[3]

Toxicological Data

Chamigrenal has been identified as harmful if swallowed and very toxic to aquatic life with long-lasting effects[3]. The following table summarizes available toxicity data.

Metric	Value	Cell Line	Source
IC₅₀ (Weak Cytotoxicity)	30.50 µM	MCF-7	BioCrick[2]
Acute Oral Toxicity	Category 4 (Harmful if swallowed)	GHS Classification	DC Chemicals[3]
Acute Aquatic Toxicity	Category 1 (Very toxic to aquatic life)	GHS Classification	DC Chemicals[3]
Chronic Aquatic Toxicity	Category 1 (Very toxic to aquatic life with long lasting effects)	GHS Classification	DC Chemicals[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Chamigrenal to minimize exposure and ensure personal safety.

Hand Protection

Due to the nature of Chamigrenal as a sesquiterpenoid and its solubility in organic solvents, appropriate chemical-resistant gloves are required.

Glove Type	Recommendation	Justification
Nitrile Gloves	Recommended for splash protection.	Nitrile gloves offer good resistance to a variety of chemicals, including weak acids and some organic solvents[4][5][6][7]. For incidental contact, nitrile gloves are a suitable choice. However, they have poor resistance to ketones and some halogenated or aromatic hydrocarbons[4][5].
Heavier-duty gloves (e.g., Butyl rubber or Viton™)	Recommended for prolonged handling or immersion.	For situations with a higher risk of direct and prolonged contact, more robust gloves should be considered. Always consult the glove manufacturer's chemical resistance guide for specific breakthrough times.

Important: Always inspect gloves for any signs of degradation or puncture before use. If contact with Chamigrenal occurs, remove and dispose of the gloves immediately, then wash your hands thoroughly.

Respiratory Protection

As Chamigrenal is an aldehyde, appropriate respiratory protection is necessary, especially when handling the compound outside of a fume hood or when there is a risk of aerosolization.

Respirator Type	Recommendation	Standard
Air-Purifying Respirator (APR)	Use a half-mask or full-facepiece respirator equipped with organic vapor (OV) cartridges.	NIOSH approved[8]
Powered Air-Purifying Respirator (PAPR)	A PAPR with organic vapor cartridges can be used for enhanced protection, especially for longer-duration tasks.	NIOSH approved
Supplied-Air Respirator (SAR)	For high concentrations or in poorly ventilated areas, a supplied-air respirator is recommended.	NIOSH approved

A proper fit test is required for all tight-fitting respirators to ensure a proper seal[8].

Eye and Face Protection

Equipment	Recommendation
Safety Goggles	Chemical splash goggles are mandatory to protect the eyes from splashes.
Face Shield	A face shield should be worn in addition to safety goggles when there is a significant risk of splashing.

Skin and Body Protection

Item	Recommendation
Laboratory Coat	A flame-resistant lab coat should be worn and buttoned to protect from splashes.
Full-length Pants and Closed-toe Shoes	These are required to ensure no skin is exposed.

Operational and Disposal Plans

Handling and Storage

• Ventilation: Handle Chamigrenal in a well-ventilated area, preferably within a chemical fume hood.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents[3].

• Hygiene: Do not eat, drink, or smoke in areas where Chamigrenal is handled. Wash hands thoroughly after handling[3].

Spill Cleanup Protocol

In the event of a spill, follow these steps:

• Evacuate: Immediately evacuate the area and alert others.

• Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

• Personal Protective Equipment: Before cleaning, don the appropriate PPE as outlined above.

• Containment: For liquid spills, contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial spill kit.

• Collection: Carefully collect the absorbed material into a sealed, labeled container for hazardous waste.

• Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.

• Disposal: Dispose of all contaminated materials as hazardous waste.

Waste Disposal Plan

All waste containing Chamigrenal must be treated as hazardous waste.

• Containerization: Collect all solid and liquid waste in clearly labeled, sealed containers.

• Labeling: The label should include "Hazardous Waste" and the name "Chamigrenal."

• Disposal: Dispose of the waste through your institution's hazardous waste management program, following all local, state, and federal regulations[3]. Do not dispose of Chamigrenal down the drain.

Emergency Procedures

First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[9][10].

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists[9][10].

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention[3].

Firefighting Measures

• Extinguishing Media: Use dry chemical, carbon dioxide, or foam.

• Hazards: Hazardous decomposition products may include carbon monoxide and carbon dioxide.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Experimental Protocol: Cytotoxicity Assay (General Methodology)

The following provides a general methodology for a cytotoxicity assay, similar to what might be used to determine the IC₅₀ value of Chamigrenal.

• Cell Culture: Culture MCF-7 cells in appropriate media and conditions (e.g., DMEM with 10% FBS, 1% penicillin-streptomycin, at 37°C in a 5% CO₂ incubator).

• Cell Seeding: Seed the cells in a 96-well plate at a density of approximately 1 x 10⁴ cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare a stock solution of Chamigrenal in a suitable solvent (e.g., DMSO). Make serial dilutions of the stock solution in the cell culture medium to achieve the desired final concentrations. Replace the medium in the wells with the medium containing the different concentrations of Chamigrenal. Include a vehicle control (medium with the same concentration of DMSO without the compound) and a negative control (medium only).

• Incubation: Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72 hours).

• Viability Assay: After incubation, assess cell viability using a suitable assay, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

  • Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

  • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a solution of SDS in HCl).

• Data Analysis: Measure the absorbance of the wells at a specific wavelength (e.g., 570 nm) using a microplate reader. Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using a suitable software.

Diagrams

Caption: Logical workflow for the safe handling of Chamigrenal.

Caption: Emergency response procedure for Chamigrenal exposure.

References

• 1. Chamigrenal | C15H22O | CID 177096 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chamigrenal | CAS:19912-84-6 | Sesquiterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. Chamigrenal|19912-84-6|MSDS [dcchemicals.com]
• 4. gloves.com [gloves.com]
• 5. Nitrile Glove Chemical Resistance Guide | S&G Gloves [sgnitrilegloves.com]
• 6. soscleanroom.com [soscleanroom.com]
• 7. wellbefore.com [wellbefore.com]
• 8. OSHA Respirator Requirements for Selected Chemicals | NIOSH | CDC [cdc.gov]
• 9. Dealing With an Emergency - Chemistry [chem.ufl.edu]
• 10. safety.fsu.edu [safety.fsu.edu]